3-Ethylfuran-2,5-dione

• CAS: 14156-13-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethylfuran-2,5-dione

Introduction

3-Ethylfuran-2,5-dione, a derivative of maleic anhydride, is a heterocyclic organic compound with significant potential in various fields of chemical synthesis. Its strained ring system and the presence of both an anhydride and a double bond make it a highly reactive and versatile building block. This guide provides a comprehensive overview of the known and predicted physicochemical properties of 3-Ethylfuran-2,5-dione, offering valuable insights for researchers, scientists, and professionals in drug development and materials science. Understanding these fundamental properties is paramount for its effective handling, application in synthetic strategies, and the prediction of its behavior in chemical and biological systems.

While experimental data for this specific molecule is limited in publicly accessible literature, this document consolidates available information and provides estimations based on structurally similar compounds. The protocols for the experimental determination of these properties are also detailed to empower researchers to ascertain these values in their own laboratories.

Chemical Identity and Molecular Structure

3-Ethylfuran-2,5-dione is characterized by a five-membered furan ring containing two carbonyl groups, forming a cyclic anhydride. An ethyl group is substituted at the 3-position of the ring.

Molecular Structure:

Figure 1: 2D Chemical Structure of 3-Ethylfuran-2,5-dione.

Physicochemical Properties

The following table summarizes the known and estimated physicochemical properties of 3-Ethylfuran-2,5-dione. It is important to note that some of these values are predicted and should be confirmed by experimental analysis.

Property	Value	Source
IUPAC Name	3-Ethylfuran-2,5-dione	N/A
Synonyms	3-Ethyl-2,5-dihydrofuran-2,5-dione, Ethylmaleic anhydride	[1]
CAS Number	14156-13-9	[1]
Molecular Formula	C₆H₆O₃	[1]
Molecular Weight	126.11 g/mol	[1]
Appearance	Not Experimentally Determined (Predicted to be a liquid or low-melting solid)	N/A
Melting Point	Not Experimentally Determined (Estimated based on similar compounds)	N/A
Boiling Point	Not Experimentally Determined	N/A
Solubility	Soluble in organic solvents. Limited solubility in water.	[1]
Predicted XlogP	0.7	N/A
SMILES	CCC1=CC(=O)OC1=O	[1]
InChI	InChI=1S/C₆H₆O₃/c1-2-4-3-5(7)9-6(4)8/h3H,2H2,1H3	N/A
InChIKey	AXGOOCLYBPQWNG-UHFFFAOYSA-N	N/A

Experimental Protocols for Physicochemical Property Determination

To facilitate the experimental validation of the aforementioned properties, the following section outlines standard laboratory protocols. The causality behind each step is explained to provide a deeper understanding of the methodology.

Determination of Melting Point

The melting point is a critical indicator of a compound's purity. For a crystalline solid, a sharp melting range (typically 0.5-1°C) is indicative of high purity.

Methodology:

• Sample Preparation: A small amount of crystalline 3-Ethylfuran-2,5-dione is finely powdered.

• Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus.

• Heating: The sample is heated at a steady and slow rate (1-2°C per minute) near the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire solid has turned into a clear liquid (completion) are recorded as the melting range.

Figure 2: Workflow for Melting Point Determination.

Determination of Boiling Point

The boiling point provides information about the volatility of a liquid and is dependent on intermolecular forces and molecular weight.

Methodology:

• Apparatus Setup: A small volume (a few milliliters) of 3-Ethylfuran-2,5-dione is placed in a test tube or a small flask. A capillary tube, sealed at one end, is inverted and placed into the liquid.

• Heating: The apparatus is gently heated in a heating bath.

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube. The heat is then removed.

• Recording: The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Figure 3: Workflow for Boiling Point Determination.

Determination of Solubility

Solubility provides insights into the polarity and intermolecular forces of a compound. The principle of "like dissolves like" is a fundamental concept in this determination.

Methodology:

• Solvent Selection: A range of solvents with varying polarities should be used (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Procedure: A small, measured amount of 3-Ethylfuran-2,5-dione (e.g., 10 mg) is added to a test tube containing a measured volume of the solvent (e.g., 1 mL).

• Observation: The mixture is agitated, and the solubility is observed at room temperature. If the compound dissolves, it is recorded as soluble. If not, the mixture can be gently warmed to observe any change in solubility.

• Classification: The solubility is typically classified as soluble, sparingly soluble, or insoluble.

Figure 4: Workflow for Solubility Determination.

Spectroscopic Properties (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl group (a triplet and a quartet) and a signal for the vinylic proton on the furan ring.

• ¹³C NMR: The carbon NMR spectrum should display distinct signals for the carbonyl carbons, the carbons of the double bond, and the carbons of the ethyl group.

• Infrared (IR) Spectroscopy: As a cyclic anhydride, 3-Ethylfuran-2,5-dione is expected to exhibit two characteristic carbonyl (C=O) stretching bands in the region of 1750-1850 cm⁻¹. The C=C stretching vibration is also expected to be present.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to its molecular weight. Fragmentation patterns would likely involve the loss of CO and CO₂ from the anhydride ring.

Reactivity and Handling

As a cyclic anhydride, 3-Ethylfuran-2,5-dione is expected to be reactive towards nucleophiles. It can undergo hydrolysis in the presence of water to form the corresponding dicarboxylic acid. Care should be taken to handle the compound in a dry environment to avoid degradation. Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn when handling this chemical.

Conclusion

3-Ethylfuran-2,5-dione is a promising chemical intermediate with a rich potential for applications in organic synthesis. This guide has provided a detailed overview of its known and predicted physicochemical properties. While a lack of extensive experimental data necessitates some reliance on estimations, the provided protocols offer a clear pathway for the empirical determination of these crucial parameters. Further research into the experimental characterization and synthetic applications of this compound is highly encouraged to fully unlock its potential.

References

• ChemSrc. (2025, August 25). ethylmaleic anhydride | CAS#:14156-13-9. Retrieved February 4, 2026, from [Link]

Sources

• 1. biosynth.com [biosynth.com]

Unveiling the Core: A Technical Guide to the Reactivity and Stability of the 3-Ethylfuran-2,5-dione Ring System

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the 3-Ethylfuran-2,5-dione ring system, a heterocyclic core of significant interest in synthetic and medicinal chemistry. We will dissect the structural nuances that dictate its stability and delve into the primary pathways governing its reactivity. This document is intended to serve as a foundational resource for researchers leveraging this scaffold in novel molecular design and drug development programs.

Structural and Electronic Landscape

The 3-Ethylfuran-2,5-dione scaffold, a derivative of maleic anhydride, possesses a unique combination of structural features that define its chemical behavior. The furan-2,5-dione ring is inherently electron-deficient due to the presence of two powerful electron-withdrawing carbonyl groups. This electronic character is fundamental to its reactivity profile.

The key features include:

• Electrophilic Carbonyl Carbons: The carbon atoms of the two carbonyl groups bear a partial positive charge, rendering them highly susceptible to nucleophilic attack.[1][2]

• Activated Double Bond: The carbon-carbon double bond is conjugated with the carbonyl groups, which lowers its electron density and makes it an excellent dienophile in cycloaddition reactions.

• The Ethyl Substituent: The 3-ethyl group, being an alkyl substituent, acts as a weak electron-donating group. This has a subtle but important modulating effect on the electronics of the ring, slightly reducing the electrophilicity of the double bond and carbonyl carbons compared to the unsubstituted parent compound, maleic anhydride.

• Ring Strain and Planarity: The five-membered ring possesses a degree of ring strain. The sp² hybridization of four out of the five ring atoms enforces a largely planar conformation, which influences its interaction with other molecules in cycloaddition reactions.

In the presence of a base, some substituted 2(5H)-furanones can exist in equilibrium with an open-ring form.[2] This provides an alternative reaction pathway, particularly for reactions involving the carbonyl group.[2]

Core Reactivity Pathways

The electronic and structural characteristics of 3-Ethylfuran-2,5-dione give rise to a rich and versatile reactivity profile. The principal reaction pathways are dominated by its electrophilic nature.

Caption: Key reactivity pathways of the 3-Ethylfuran-2,5-dione core.

Diels-Alder Reactions: A Potent Dienophile

The Diels-Alder reaction, a [4+2] cycloaddition, is a cornerstone of synthetic organic chemistry for the formation of six-membered rings.[3] The electron-deficient double bond of the 3-Ethylfuran-2,5-dione ring system makes it a highly effective dienophile, readily reacting with conjugated dienes.[3]

The reaction proceeds in a concerted fashion, and the stereochemical outcome is a critical consideration. Reactions involving furan-based dienes and maleimides (structurally similar to maleic anhydrides) can yield either exo or endo products depending on the reaction conditions.[4] While the endo product is often kinetically favored, the exo adduct can be the thermodynamically more stable product, particularly at elevated temperatures.[4]

Caption: Schematic of the [4+2] Diels-Alder cycloaddition.

Experimental Protocol: General Procedure for Diels-Alder Reaction

This protocol provides a self-validating framework for reacting 3-Ethylfuran-2,5-dione with a generic conjugated diene.

• Reactant Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1.0 equivalent of 3-Ethylfuran-2,5-dione in a suitable anhydrous solvent (e.g., toluene, diethyl ether).

• Addition of Diene: Add 1.1 equivalents of the conjugated diene to the solution. The slight excess of the diene ensures complete consumption of the limiting dienophile.

• Reaction Conditions:

  • For kinetically controlled (endo) products, maintain the reaction at a lower temperature (e.g., room temperature) and monitor in the dark.[4]

  • For thermodynamically controlled (exo) products, heat the reaction mixture (e.g., 60-80 °C in toluene) and monitor by thin-layer chromatography (TLC) or gas chromatography (GC).[4]

• Monitoring and Workup: Upon completion, cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification and Validation: Purify the crude product via column chromatography on silica gel or recrystallization. The structure and stereochemistry of the bicyclic adduct must be validated using spectroscopic methods (¹H NMR, ¹³C NMR, COSY, NOESY) to confirm the formation of the desired product and distinguish between exo and endo isomers. The bridgehead protons alpha to the carbonyl groups are key diagnostic signals in the ¹H NMR spectrum.[4]

Nucleophilic Addition to Carbonyl Groups

The high electrophilicity of the carbonyl carbons makes them prime targets for a wide array of nucleophiles.[1][5] This reaction, known as a 1,2-nucleophilic addition, breaks the carbonyl π-bond and results in the formation of a new single bond between the nucleophile and the carbonyl carbon.[5][6]

This pathway is fundamental to the ring's reactivity and can lead to a variety of outcomes, including the formation of more complex structures or ring-opening.

Caption: Nucleophilic addition at a carbonyl center and subsequent pathways.

Experimental Protocol: Grignard Addition to a Carbonyl Center

This protocol outlines the addition of a Grignard reagent, a potent carbon-based nucleophile, to the 3-Ethylfuran-2,5-dione ring.

• Apparatus Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a dropping funnel, a reflux condenser, and a nitrogen inlet.

• Reagent Preparation: In the flask, place 1.0 equivalent of 3-Ethylfuran-2,5-dione dissolved in anhydrous diethyl ether or tetrahydrofuran (THF).

• Grignard Addition: Cool the flask to 0 °C in an ice bath. Add the Grignard reagent (e.g., Phenylmagnesium bromide, 1.1 equivalents) dropwise from the dropping funnel. Maintain the temperature below 5 °C during the addition.

• Reaction Progression: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by TLC.

• Quenching and Workup: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification and Validation: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the resulting alcohol product by column chromatography. Validate the structure using IR (appearance of an O-H stretch), ¹H NMR, and ¹³C NMR spectroscopy.

Ring-Opening Reactions

The stability of the furan-2,5-dione ring is compromised in the presence of strong nucleophiles, particularly under hydrolytic or aminolytic conditions. The reaction is typically initiated by a nucleophilic attack on one of the carbonyl carbons, leading to a tetrahedral intermediate which then undergoes cleavage of the endocyclic C-O bond. Furan ring-opening reactions are crucial in organic synthesis for creating diverse functional groups and complex molecular architectures.[7][8]

• Hydrolysis: In the presence of water or aqueous acid/base, the anhydride ring will open to form the corresponding dicarboxylic acid (2-ethylmaleic acid).

• Aminolysis/Amidation: Reaction with primary or secondary amines leads to the formation of a maleamic acid derivative, containing both a carboxylic acid and an amide functional group.

Stability and Handling Considerations

While a versatile synthetic intermediate, 3-Ethylfuran-2,5-dione requires careful handling.

• Moisture Sensitivity: As an anhydride, it is susceptible to hydrolysis. It should be stored in a desiccator and handled under anhydrous conditions for reactions where ring integrity is desired.

• Thermal Stability: While generally stable at moderate temperatures, the parent compound, maleic anhydride, can undergo retro-Diels-Alder reactions at high temperatures.[3] Similar considerations may apply to its derivatives.

• Safety: Substituted furan-diones can be irritants and sensitizers.[9] Always handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood.

Spectroscopic Characterization

The identity and purity of 3-Ethylfuran-2,5-dione must be confirmed through standard spectroscopic techniques. The following table provides predicted data based on analogous structures.[10]

Spectroscopic Data	Predicted Values for 3-Ethylfuran-2,5-dione
¹H NMR (CDCl₃, 400 MHz)	δ ~7.1 ppm (t, 1H, olefinic proton), δ ~2.6 ppm (q, 2H, -CH₂-), δ ~1.2 ppm (t, 3H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ ~165-170 ppm (C=O), δ ~145 ppm (quaternary olefinic C), δ ~138 ppm (olefinic CH), δ ~25 ppm (-CH₂-), δ ~12 ppm (-CH₃)
IR (KBr, cm⁻¹)	~1850, ~1780 cm⁻¹ (anhydride C=O stretches), ~1640 cm⁻¹ (C=C stretch)
Mass Spec (EI)	Molecular Ion [M]⁺ at m/z = 126.03

Protocol: Spectroscopic Sample Preparation and Analysis

• NMR Spectroscopy:

  • Objective: To determine the proton and carbon framework of the molecule.

  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of deuterated chloroform (CDCl₃).

  • Acquisition: Obtain ¹H, ¹³C, and 2D correlation spectra (e.g., COSY, HSQC) on a 400 MHz or higher spectrometer.

• Infrared (IR) Spectroscopy:

  • Objective: To identify key functional groups, especially the characteristic anhydride carbonyl stretches.

  • Sample Preparation: Prepare a KBr pellet containing a small amount of the sample or analyze as a thin film on a salt plate.

  • Acquisition: Acquire the spectrum over a range of 4000-400 cm⁻¹.[10]

• Mass Spectrometry (MS):

  • Objective: To determine the molecular weight and fragmentation pattern.[10]

  • Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) with an Electron Ionization (EI) source.

  • Sample Preparation: Prepare a dilute solution (~1 mg/mL) in a volatile organic solvent like ethyl acetate.[10]

  • Analysis: Identify the molecular ion peak to confirm the molecular weight.[10]

Conclusion

The 3-Ethylfuran-2,5-dione ring system is a reactive and versatile scaffold. Its chemistry is dominated by the electrophilic nature of its carbonyl groups and its activated double bond, making it a valuable participant in nucleophilic addition and Diels-Alder reactions. A thorough understanding of its electronic properties, reactivity pathways, and handling requirements is essential for its successful application in the synthesis of complex molecules for the pharmaceutical and material science industries. The protocols and data presented in this guide provide a validated starting point for researchers to confidently and effectively utilize this important chemical entity.

References

• Efficient preparation of 3-substituted-furan-2(5 H)-ones and their direct vinylogous aldol addition . ResearchGate. Available at: [Link]

• Kinetic fall-off behavior for the Cl + Furan-2,5-dione (C4H2O3, maleic anhydride) reaction . Royal Society of Chemistry. Available at: [Link]

• 2,5-Furandione, dihydro-3-(tetrapropenyl)- . PubChem. Available at: [Link]

• 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules . National Institutes of Health (NIH). Available at: [Link]

• Kinetics of the reactions of OH radicals with 2- and 3-methylfuran, 2,3- and 2,5-dimethylfuran, and E- and Z-3-hexene-2,5-dione, and products of OH + 2,5-dimethylfuran . National Institutes of Health (NIH). Available at: [Link]

• Dihydro-3-(tripropenyl)furan-2,5-dione . PubChem. Available at: [Link]

• 3,4,5-Trisubstituted Furan-2(5H)-one Derivatives: Efficient one-pot Synthesis and Evaluation of Cytotoxic Activity . National Institutes of Health (NIH). Available at: [Link]

• Furan Ring Opening Reaction for the Synthesis of 2,5-Dicarbonyl-3-ene-phosphates . Royal Society of Chemistry. Available at: [Link]

• Diels-Alder reactions of five-membered heterocycles containing one heteroatom . National Institutes of Health (NIH). Available at: [Link]

• Nucleophilic Addition Reaction Mechanism, Grignard Reagent, NaBH4, LiAlH4, Imine, Enamine, Reduction . YouTube. Available at: [Link]

• Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes . MDPI. Available at: [Link]

• Kinetic fall-off behavior for the Cl + Furan-2,5-dione (C4H2O3, maleic anhydride) reaction . ResearchGate. Available at: [Link]

• Synthesis of 3(2H)-furanones . Organic Chemistry Portal. Available at: [Link]

• Diels Alder Reaction . YouTube. Available at: [Link]

• 4.6: Nucleophilic Addition Reactions . Chemistry LibreTexts. Available at: [Link]

• Furan Ring Opening Reaction for the Synthesis of 2,5-Dicarbonyl-3-ene-phosphates . ResearchGate. Available at: [Link]

• Synthesis of 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone . ResearchGate. Available at: [Link]

• Nucleophilic addition . Wikipedia. Available at: [Link]

• Diels–Alder reaction . Wikipedia. Available at: [Link]

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• 2. 3,4-Dihalo-5-hydroxy-2(5H)-furanones: Highly Reactive Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
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Literature review on the synthesis of substituted furan-2,5-diones

Executive Summary

Substituted furan-2,5-diones (maleic anhydrides) represent a privileged scaffold in medicinal chemistry and materials science. They serve as the electrophilic core in bioactive natural products (e.g., Chaetomellic Anhydride A , Tautomycin ) and as robust monomers in high-performance polymers.

This guide moves beyond elementary textbook definitions to analyze the causality and mechanistic intricacies of three distinct synthetic paradigms:

• Photo-Oxygenation of Furans: A biomimetic, atom-economical approach utilizing singlet oxygen.

• Transition-Metal Catalyzed Carbonylation: A convergent strategy assembling the core from alkynes and CO.

• Desaturation of Succinic Anhydrides: The classical, robust pathway used in total synthesis.

Part 1: The Oxidative Paradigm (Furan Photo-Oxygenation)

Mechanistic Rationale

The oxidation of 2,5-disubstituted furans is arguably the most direct route to the furan-2,5-dione core. The transformation relies on the high reactivity of the electron-rich furan ring toward electrophilic oxygen species, specifically singlet oxygen (

).

Unlike harsh metal-based oxidants (e.g., CrO

), photo-oxygenation operates under mild conditions. The mechanism involves a [4+2] cycloaddition of across the furan ring to form an unstable endoperoxide, which rearranges to a hydroxy-butenolide (pseudo-anhydride) before final dehydration to the anhydride.

Validated Protocol: Visible-Light Driven Oxidation

Target: Synthesis of 3,4-dimethylfuran-2,5-dione (Dimethylmaleic anhydride).

Reagents & Equipment:

• Substrate: 3,4-Dimethylfuran (10 mmol)

• Sensitizer: Rose Bengal (1 mol%) or Methylene Blue

• Solvent: Dichloromethane (DCM) or Methanol (MeOH)

• Light Source: 500W Tungsten-halogen lamp or Green LED (530 nm)

• Oxidant:

  (balloon pressure)

Step-by-Step Methodology:

• Setup: Dissolve 3,4-dimethylfuran (0.96 g) and Rose Bengal (10 mg) in MeOH (50 mL) in a Pyrex photochemical reactor.

• Irradiation: Cool the solution to -78°C (to stabilize the endoperoxide intermediate initially) or 0°C for direct conversion. Bubble

  gently through the solution while irradiating.

• Monitoring: Monitor consumption of the furan by TLC (disappearance of UV-active spot, though the product is also UV active, the Rf shifts significantly).

• Workup (Critical): The reaction initially yields the 5-hydroxy-furan-2(5H)-one (hydroxybutenolide). To force the anhydride formation, add Acetyl Chloride (1.5 equiv) or mild acid and stir at room temperature for 2 hours.

• Purification: Concentrate in vacuo. The residue is purified via sublimation or flash chromatography (Hexane/EtOAc) to yield the crystalline anhydride.

Mechanism Visualization:

Caption: Figure 1.[1] Singlet oxygen-mediated oxidation pathway from furan to maleic anhydride.

Part 2: The Carbonylation Paradigm (Metal Catalysis)

Mechanistic Rationale

For substrates where the furan ring is not pre-formed, the palladium-catalyzed dicarbonylation of alkynes provides a convergent approach. This method constructs the anhydride ring from an internal alkyne and two molecules of CO.

• Catalyst System:

  with is the gold standard. The iodide ligands are crucial for stabilizing the anionic palladium species involved in the cycle.

• Selectivity: This method is highly effective for symmetrical internal alkynes. Terminal alkynes often yield mixtures of maleic and fumaric acids/esters unless specific directing groups are used.

Validated Protocol: Pd-Catalyzed Dicarbonylation

Target: Synthesis of Diphenylmaleic Anhydride from Diphenylacetylene.

Reagents:

• Substrate: Diphenylacetylene (5 mmol)

• Catalyst:

  (1 mol%), (10 mol%)

• Gases:

  (32 atm), Air ( source, 8 atm)

• Solvent: Dioxane[2]

Methodology:

• Autoclave Loading: In a stainless steel autoclave, charge diphenylacetylene,

  , , and dioxane.

• Pressurization: Pressurize with CO (32 atm) and Air (8 atm). Safety Note: High-pressure CO is lethal. Use a dedicated high-pressure bay with CO sensors.

• Reaction: Heat to 100°C for 15 hours. The mechanism involves the formation of a bis(alkoxycarbonyl)palladium species which undergoes reductive elimination.

• Workup: Vent gases carefully. Filter the catalyst.[3][4] Evaporate solvent.

• Purification: Recrystallization from toluene/hexane.

Part 3: Case Study – Total Synthesis of Chaetomellic Anhydride A

Target Molecule: Chaetomellic Anhydride A (Potent Ras farnesyl-protein transferase inhibitor).[5] Challenge: Installing the long alkyl chain (C14) and the methyl group with precise regiochemistry.

The "Succinate to Maleate" Strategy

While furan oxidation is elegant, total synthesis often demands the robustness of the succinic anhydride desaturation route. This involves alkylating a succinate diester, closing the ring to the succinic anhydride, and then introducing the double bond.

Workflow:

• Alkylation: Stobbe condensation or alkylation of dimethyl methylsuccinate with tetradecyl bromide.

• Hydrolysis/Cyclization: Acidic hydrolysis to the dicarboxylic acid followed by dehydration (using

  or ) to form the substituted succinic anhydride .

• Desaturation (The Critical Step):

  • Method A (Chemical): Radical bromination (NBS) followed by thermal elimination.

  • Method B (Selenium): Oxidation with

    (less common due to toxicity).

  • Method C (DDQ): Direct dehydrogenation using 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) in refluxing toluene.

Protocol for Desaturation (DDQ Method):

• Dissolve the substituted succinic anhydride (1 equiv) in anhydrous Toluene.

• Add DDQ (1.2 equiv) and a catalytic amount of p-TsOH.

• Reflux under

  for 24 hours.

• Cool, filter off the hydroquinone byproduct.

• The filtrate contains the substituted furan-2,5-dione.

Part 4: Strategic Comparison & Decision Matrix

The choice of method depends heavily on the starting material availability and functional group tolerance.

Feature	Furan Photo-Oxidation	Alkyne Carbonylation	Succinate Desaturation
Atom Economy	High (uses )	High (uses CO)	Moderate (Loss of /Leaving groups)
Substrate Availability	Requires substituted furan	Requires internal alkyne	Requires succinic acid/ester
Conditions	Mild (RT to -78°C)	Harsh (High Pressure, Heat)	Robust (Reflux, Acid/Base)
Scalability	Limited by photon flux	High (Industrial standard)	High (Batch chemistry)
Key Risk	Peroxide explosion hazards	CO toxicity, Pressure	Over-oxidation

Synthetic Decision Logic

Caption: Figure 2. Strategic decision matrix for selecting the optimal synthetic route based on feedstock.

References

• Singlet Oxygen Oxidation of Furans

  • Title: Singlet oxygen oxidation of furfural to maleic anhydride via different catalysts.[6]

  • Source: ResearchGate[2][7]

  • URL:[Link]

• Palladium-Catalyzed Carbonylation

  • Title: Synthesis of Maleic Anhydrides and Maleic Acids by Pd-Catalyzed Oxidative Dicarbonylation of Alk-1-ynes.[2]

  • Source: ResearchG

  • URL:[Link]

• Natural Product Synthesis (Chaetomellic Anhydride)

  • Title: Total Synthesis of Chaetomellic Anhydrides A and B via a Novel Succinate to Maleate Oxid
  • Source: Journal of Organic Chemistry (ACS Public

  • URL:[Link]

• Mechanistic Overview

  • Title: Furan and Maleic Anhydride Reaction Mechanism Explained.[6][8]

  • Source: Zbaqchem[9]

• General Anhydride Synthesis

  • Title: Synthesis of Anhydrides (Organic Chemistry Portal).
  • Source: Organic Chemistry Portal

  • URL:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
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• 8. Furan and Maleic Anhydride Reaction Mechanism Explained - News - Zibo Anquan Chemical Chemical Co., - Anquan Chemical [zbaqchem.com]
• 9. Recent advances in the transition metal catalyzed carbonylation of alkynes, arenes and aryl halides using CO surrogates - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: High-Precision Diels-Alder Cycloadditions Using 3-Ethylfuran-2,5-dione

Executive Summary

3-Ethylfuran-2,5-dione (commonly Ethylmaleic Anhydride or EMA ) represents a critical building block in the synthesis of complex alkaloids, polyketides, and substituted phthalic anhydrides. Unlike its unsubstituted parent (maleic anhydride), EMA introduces a permanent asymmetric center on the dienophile backbone. This structural feature imposes unique steric and electronic constraints on the Diels-Alder (DA) transition state.

This guide addresses the specific challenges of using EMA:

• Reduced Electrophilicity: The ethyl group acts as a weak electron-donating group (EDG), raising the LUMO energy and lowering reactivity compared to maleic anhydride.

• Regiocontrol: The asymmetry requires precise catalytic conditions to control "head-to-head" vs. "head-to-tail" addition with unsymmetrical dienes.

• Steric Hindrance: The ethyl moiety destabilizes the endo transition state relative to the exo state more significantly than a methyl group (citraconic anhydride).

Mechanistic Principles & Regiochemistry

The "Ethyl Effect" on FMO Theory

In a standard Normal Electron Demand (NED) Diels-Alder reaction, the reaction is driven by the interaction between the Diene HOMO and the Dienophile LUMO.

• Maleic Anhydride: Low LUMO energy; highly reactive.

• EMA: The C3-ethyl group induces a slight inductive effect (

  ), increasing electron density at the C3=C4 bond. This raises the LUMO energy, requiring higher reaction temperatures or Lewis Acid (LA) catalysis to lower the activation energy barrier.

Regioselectivity Rules

When reacting EMA with a 1-substituted diene (e.g., 1-methoxybutadiene), two regioisomers are possible.

• Thermal Conditions: Often yield a mixture due to weak polarization differences between C3 and C4 of the anhydride.

• Lewis Acid Conditions: Coordination of the Lewis Acid (e.g., AlCl₃, Et₂AlCl) preferentially occurs at the carbonyl distal to the bulky ethyl group. This hyper-polarizes the C=C bond, directing the nucleophilic terminus of the diene to the specific carbon of the dienophile.

Reaction Pathway Visualization

Experimental Protocols

Protocol A: Thermal Cycloaddition (High Pressure/Temperature)

Application: Synthesis of core scaffolds where regioselectivity is not the primary concern or the diene is symmetric (e.g., 2,3-dimethylbutadiene).

Reagents:

• 3-Ethylfuran-2,5-dione (1.0 equiv)

• 2,3-Dimethyl-1,3-butadiene (1.5 equiv)

• Solvent: Toluene (anhydrous) or Xylene (for higher T)

Step-by-Step:

• Setup: Flame-dry a heavy-walled pressure vessel (Ace pressure tube) or a round-bottom flask equipped with a reflux condenser. Flush with Argon.

• Dissolution: Dissolve 3-ethylfuran-2,5-dione (1.26 g, 10 mmol) in Toluene (10 mL).

• Addition: Add 2,3-dimethyl-1,3-butadiene (1.7 mL, 15 mmol) via syringe.

  • Note: Excess diene is used to drive the reaction to completion due to the lower reactivity of the alkyl-substituted anhydride.

• Reaction:

  • Reflux Method:[1][2][3] Heat to 110°C (reflux) for 24–48 hours.

  • Pressure Method:[4] Seal tube and heat to 140°C for 12 hours. (Recommended for sluggish reactions).

• Monitoring: Monitor by TLC (SiO₂, 20% EtOAc/Hexanes). Look for the disappearance of the anhydride spot (visualize with KMnO₄ stain).

• Workup:

  • Cool to room temperature.[2]

  • Concentrate in vacuo to remove solvent and excess diene.

  • Purification: The adduct often crystallizes upon standing or addition of cold hexanes. If oil persists, purify via flash chromatography (rapid elution to prevent hydrolysis of the anhydride on silica).

Protocol B: Lewis Acid Catalyzed Regioselective Synthesis

Application: Reaction with unsymmetrical dienes (e.g., Isoprene or 1-methoxybutadiene) requiring high regiocontrol.

Reagents:

• 3-Ethylfuran-2,5-dione (1.0 equiv)

• Isoprene (2.0 equiv)

• Catalyst: Aluminum Chloride (AlCl₃) or Ethylaluminum Dichloride (EtAlCl₂) (0.1–0.5 equiv)

• Solvent: Dichloromethane (DCM), anhydrous.

Step-by-Step:

• Catalyst Activation: In a flame-dried Schlenk flask under N₂, suspend AlCl₃ (133 mg, 1.0 mmol) in DCM (10 mL) at 0°C.

• Dienophile Complexation: Add 3-ethylfuran-2,5-dione (1.26 g, 10 mmol) dissolved in DCM (5 mL) dropwise. Stir for 15 minutes. The solution may darken; this indicates coordination.

• Diene Addition: Cool the mixture to -78°C (Dry ice/acetone bath) to maximize kinetic control. Add Isoprene (2.0 mL, 20 mmol) slowly to prevent exotherms.

• Reaction: Allow to warm slowly to 0°C over 4–6 hours.

• Quench: Carefully quench with cold 1M HCl (10 mL) to destroy the aluminum complex.

• Extraction: Extract with DCM (3 x 15 mL). Wash combined organics with Brine, dry over MgSO₄.

• Analysis: Analyze crude NMR for regioisomer ratio before purification. The "para" isomer (1,4-relationship between methyl and ethyl groups) is typically favored under thermal conditions, while specific Lewis Acids can shift this ratio.

Data Summary & Optimization

Solvent Effects on Reaction Rate

The choice of solvent significantly impacts the reaction rate of EMA due to the "hydrophobic effect" in DA reactions.

Solvent	Dielectric Constant	Reaction Rate (Relative)	Comments
Toluene	2.38	1.0 (Ref)	Standard for thermal reflux.
DCM	8.93	0.8	Preferred for Lewis Acid catalysis.
Water	80.1	5.0 - 10.0	On-water conditions accelerate DA reactions significantly but require the anhydride to resist hydrolysis long enough to react.
LiClO₄ / Et₂O	N/A	15.0	5.0M Lithium Perchlorate acts as an internal pressure mimic, greatly accelerating the reaction.

Optimization Decision Tree

Post-Reaction Modifications: Aromatization

A common application of EMA adducts is the synthesis of 3-ethylphthalic anhydrides .

Protocol:

• Dissolve the DA adduct (cyclohexene derivative) in Nitrobenzene or Xylene.

• Add DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) (2.2 equiv).

• Reflux for 12 hours.

• Filter off the hydroquinone byproduct.

• The resulting aromatic anhydride is stable and can be hydrolyzed to the corresponding phthalic acid if desired.

References

• Fringuelli, F., & Taticchi, A. (2002). The Diels-Alder Reaction: Selected Practical Methods. John Wiley & Sons.

• Hunt, I. (n.d.). Diels-Alder Regioselectivity. University of Calgary, Department of Chemistry.

• Loudon, G. M. (2009). Organic Chemistry (5th ed.).[5] Roberts and Company Publishers. (See Chapter 15 for FMO Theory on substituted anhydrides).

• Brieger, G., & Bennett, J. N. (1980). The Intramolecular Diels-Alder Reaction. Chemical Reviews, 80(1), 63–97.

• Otto, S., & Engberts, J. B. F. N. (2000). Diels-Alder Reactions in Water. Pure and Applied Chemistry, 72(7), 1365–1372.

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• 5. beyondbenign.org [beyondbenign.org]

Application Notes & Protocols: 3-Ethylfuran-2,5-dione as a Versatile Precursor for Novel Polymer Synthesis

Abstract

The imperative for sustainable and functionally advanced polymers has driven research toward bio-derived monomers. Furan derivatives, in particular, have garnered significant attention as promising building blocks for the next generation of polymers.[1][2] This document provides a comprehensive technical guide for researchers, chemists, and material scientists on the utilization of 3-Ethylfuran-2,5-dione, a substituted maleic anhydride analogue, as a precursor for the synthesis of novel polymers. We will explore potential polymerization pathways, provide detailed experimental protocols, and discuss the prospective applications of the resulting materials. This guide is designed to be a self-validating system, explaining the causality behind experimental choices and grounding protocols in established chemical principles.

Introduction: The Potential of 3-Ethylfuran-2,5-dione in Polymer Chemistry

3-Ethylfuran-2,5-dione (CAS 14156-13-9) is a heterocyclic compound featuring a furan ring with two carbonyl groups and an ethyl substituent.[3] Its structure is analogous to maleic anhydride, a widely used monomer in polymer synthesis. The presence of the reactive anhydride ring and the ethyl group offers unique opportunities for creating polymers with tailored properties. While its direct polymerization is not yet extensively documented in peer-reviewed literature, its structural similarity to maleic anhydride allows us to extrapolate and propose robust synthetic strategies.[4][5] The furan moiety itself is a key bio-based platform chemical, often derived from lignocellulosic biomass, positioning 3-Ethylfuran-2,5-dione as a potentially sustainable monomer.[1]

Key Structural Features and Their Implications for Polymerization:

• Anhydride Ring: Highly susceptible to nucleophilic attack, making it ideal for ring-opening polymerization (ROP) and ring-opening copolymerization (ROCOP).[4][5][6]

• Ethyl Group: The presence of this alkyl side chain is expected to influence the polymer's properties by:

  • Increasing hydrophobicity.

  • Lowering the glass transition temperature (Tg) compared to polymers from unsubstituted maleic anhydride, potentially leading to more flexible materials.

  • Improving solubility in organic solvents.

• Furan Ring: Offers potential for post-polymerization modification through reactions involving the furan moiety, and its inherent rigidity can contribute to the thermal stability of the polymer backbone.[7]

Proposed Polymerization Strategies

Based on the chemical nature of 3-Ethylfuran-2,5-dione, two primary polymerization strategies are proposed:

• Ring-Opening Copolymerization (ROCOP) with Epoxides: This is a well-established method for producing polyesters from cyclic anhydrides and epoxides.[4][5][6] This approach is expected to yield unsaturated polyesters with the ethyl-furan moiety as a repeating unit.

• Free Radical Copolymerization with Vinyl Monomers: Similar to maleic anhydride, 3-Ethylfuran-2,5-dione can potentially undergo free radical polymerization with electron-rich vinyl monomers like styrene or vinyl ethers to form alternating copolymers.

This guide will focus on the ROCOP approach due to its high degree of control over polymer architecture and the versatile functionality of the resulting polyesters.

Experimental Protocols

Materials and Reagents

Reagent	Suggested Grade	Supplier	Notes
3-Ethylfuran-2,5-dione	≥97%	Various	Ensure dryness before use.
Propylene Oxide (PO)	Anhydrous, ≥99.5%	Sigma-Aldrich, etc.	Distill from CaH₂ before use.
(Salen)CrCl Catalyst	As synthesized or commercial	Strem Chemicals, etc.	A common catalyst for ROCOP.
Toluene	Anhydrous, ≥99.8%	Acros Organics, etc.	Dry over molecular sieves.
Methanol	ACS Grade	Fisher Scientific, etc.	For polymer precipitation.
Chloroform-d (CDCl₃)	99.8 atom % D	Cambridge Isotope Labs	For NMR analysis.

Protocol 1: Ring-Opening Copolymerization of 3-Ethylfuran-2,5-dione and Propylene Oxide

This protocol details the synthesis of a novel polyester, poly(3-ethyl-alt-propylene oxide), via ROCOP.

Workflow Diagram:

Caption: Experimental workflow for the ROCOP of 3-Ethylfuran-2,5-dione.

Step-by-Step Procedure:

• Preparation:

  • Dry 3-Ethylfuran-2,5-dione under vacuum at 40 °C for 4 hours.

  • Set up a flame-dried Schlenk flask equipped with a magnetic stir bar under an inert atmosphere (N₂ or Ar).

• Reaction Setup:

  • In the Schlenk flask, dissolve 3-Ethylfuran-2,5-dione (e.g., 1.26 g, 10 mmol) in anhydrous toluene (20 mL).

  • Add the (Salen)CrCl catalyst (e.g., 63 mg, 0.1 mmol, 1 mol% relative to monomer).

  • Add freshly distilled propylene oxide (e.g., 0.73 mL, 10.5 mmol).

• Polymerization:

  • Immerse the flask in a preheated oil bath at 90 °C.

  • Allow the reaction to stir for 18 hours. The viscosity of the solution is expected to increase.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Slowly pour the viscous solution into a beaker of cold, rapidly stirring methanol (200 mL).

  • A precipitate should form. Continue stirring for 30 minutes.

  • Collect the polymer by vacuum filtration.

  • Wash the polymer with additional methanol (2 x 20 mL).

  • Dry the resulting polymer in a vacuum oven at 40 °C to a constant weight.

Causality Behind Experimental Choices:

• Inert Atmosphere: The catalyst and the ring-opening process are sensitive to moisture, which can lead to premature termination and lower molecular weights.

• Anhydrous Reagents: Water can act as a chain transfer agent, leading to a broader molecular weight distribution and lower overall molar mass.

• Catalyst Choice: Chromium(III) salen complexes are well-documented to be effective catalysts for the alternating copolymerization of epoxides and anhydrides, minimizing the formation of polyether byproducts.[5]

• Precipitation in Methanol: The polyester is expected to be insoluble in methanol, while the unreacted monomers and catalyst are soluble. This allows for effective purification.

Characterization of Novel Polymers

A suite of analytical techniques should be employed to determine the structure, molecular weight, and thermal properties of the newly synthesized polymers.

Characterization Workflow:

Caption: Standard workflow for polymer characterization.

Expected Results and Interpretation:

• ¹H NMR (in CDCl₃):

  • Look for characteristic peaks corresponding to the polymer backbone, including the protons of the ethyl group, the furan ring, and the propylene oxide unit.

  • The integration of these peaks can confirm the alternating nature of the copolymer.

• FT-IR (thin film or KBr pellet):

  • A strong absorbance band around 1730-1750 cm⁻¹ is expected, corresponding to the ester carbonyl group.

  • The disappearance of the anhydride C=O stretching bands (around 1780 and 1850 cm⁻¹) indicates successful ring-opening.

• Gel Permeation Chromatography (GPC):

  • This will determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). A PDI close to 1.1-1.3 would suggest a well-controlled polymerization.

• Differential Scanning Calorimetry (DSC):

  • This analysis will reveal the glass transition temperature (Tg) of the polymer. The ethyl side chain is expected to result in a lower Tg compared to an unsubstituted analogue.

• Thermogravimetric Analysis (TGA):

  • TGA will determine the thermal stability of the polymer by identifying the onset of decomposition. Furan-containing polymers often exhibit good thermal stability.[8][9]

Potential Applications and Future Directions

The novel polyesters derived from 3-Ethylfuran-2,5-dione are anticipated to have a range of applications, leveraging their unique combination of a bio-based furan core, flexible polyester backbone, and tunable properties.

Potential Application Areas:

• Coatings and Adhesives: The good solubility and potential for crosslinking through the unsaturation in the backbone make these polymers promising candidates for coating and adhesive formulations.[10]

• Biomedical Materials: The polyester backbone suggests potential biodegradability, which, combined with the ability to tune mechanical properties, could be advantageous for applications in drug delivery and tissue engineering.

• Sustainable Thermoplastics: As a bio-based polyester, these materials could serve as sustainable alternatives to petroleum-derived plastics in various applications.[1][11]

Future Research:

• Investigation of Different Comonomers: Exploring a wider range of epoxides and vinyl monomers to create a library of polymers with diverse properties.

• Post-Polymerization Modification: Utilizing the furan ring for Diels-Alder reactions or other chemical transformations to introduce further functionality.

• Stereocontrolled Polymerization: Employing chiral catalysts to control the stereochemistry of the polymer backbone, which can significantly impact its physical properties.

Conclusion

3-Ethylfuran-2,5-dione represents a promising, yet underexplored, monomer for the synthesis of novel, functional, and potentially sustainable polymers. By leveraging established polymerization techniques such as ring-opening copolymerization, researchers can access a new class of polyesters with tunable properties. The protocols and characterization workflows detailed in this guide provide a solid foundation for the exploration and development of these innovative materials. The insights into the causality of experimental choices are intended to empower researchers to not only replicate these methods but also to rationally design new experiments and accelerate the discovery of advanced polymer systems.

References

• MDPI. (2022). Synthesis of Furan-Based Diamine and Its Application in the Preparation of Bio-Based Polyimide. Retrieved from [Link]

• MDPI. (n.d.). Melting Behaviors of Bio-Based Poly(propylene 2,5-furan dicarboxylate)-b-poly(ethylene glycol) Copolymers Related to Their Crystal Morphology. Retrieved from [Link]

• National Institutes of Health. (n.d.). Synthesis and Characterization of Poly(ethylene furanoate)/Poly(ε-caprolactone) Block Copolymers. Retrieved from [Link]

• Arctom. (n.d.). CAS NO. 14156-13-9 | 3-Ethylfuran-2,5-dione. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient preparation of 3-substituted-furan-2(5 H)-ones and their direct vinylogous aldol addition. Retrieved from [Link]

• National Institutes of Health. (n.d.). Convenient Synthesis of 3,4-Dichloro-5-hydroxy-2(5H)-Furanone Glycoconjugates. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of tetrahydrofuro[3,2-b]furan-2,5-diones from 3-hydroxy-4-pentenoic acids. Retrieved from [Link]

• PubMed. (n.d.). 3,4,5-Trisubstituted Furan-2(5H)-one Derivatives: Efficient one-pot Synthesis and Evaluation of Cytotoxic Activity. Retrieved from [Link]

• MDPI. (2022). Blending PLA with Polyesters Based on 2,5-Furan Dicarboxylic Acid: Evaluation of Physicochemical and Nanomechanical Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and characterization of new aliphatic polyesters containing dihydronaphthofuro[3,2-d]furan moiety. Retrieved from [Link]

• MDPI. (2022). Blending PLA with Polyesters Based on 2,5-Furan Dicarboxylic Acid: Evaluation of Physicochemical and Nanomechanical Properties. Retrieved from [Link]

• PubChem. (n.d.). 3-methylfuran-2,5-dione;3H-pyran-2,6-dione. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Furandione, dihydro-3-(tetrapropenyl)-. Retrieved from [Link]

• ACS Publications. (n.d.). Facile Synthesis of a Novel Furanic Monomer and Its ADMET Polymerization toward Fully Renewable Functional Polymers. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of a Polyconjugated Polymer by Aldol Condensation of 2,5-Diformylfuran and Acetone. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Structure/property relationships in copolymers comprising renewable isosorbide, glucarodilactone, and 2,5-bis(hydroxymethyl)furan subunits. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization and Thermal Properties of Bio-Based Poly(Ethylene 2,5-Furan Dicarboxylate). Retrieved from [Link]

• CoPolDB. (n.d.). 3,4-Diethylfuran-2,5-dione. Retrieved from [Link]

• ResearchGate. (n.d.). Ring-Opening Copolymerization of Maleic Anhydride with Epoxides: A Chain-Growth Approach to Unsaturated Polyesters. Retrieved from [Link]

• PubChem. (n.d.). 3-Ethylfuran-2(5H)-one. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Exploring the versatility of novel furan-based α,ω-diene carbonate monomers: synthesis, (co-)polymerization, and comparative study. Retrieved from [Link]

• ResearchGate. (n.d.). Ring opening copolymerization of δ-valerolactone with 2-methyl-1,3-dioxane-4-one towards poly(3-hydroxypropionate-co-5-hydroxyvalerate) copolyesters. Retrieved from [Link]

• ResearchGate. (n.d.). Production of bio-based 2,5-furan dicarboxylate polyesters: Recent progress and critical aspects in their synthesis and thermal properties. Retrieved from [Link]

• ScienceDirect. (n.d.). A review on the mechanisms involved in the reaction of maleic anhydride with lipids. Retrieved from [Link]

• Patsnap. (n.d.). Furan Derivatives: Plant-Based Monomers for Sustainable Polymers. Retrieved from [Link]

• PubMed. (n.d.). Ring-opening copolymerization of maleic anhydride with epoxides: a chain-growth approach to unsaturated polyesters. Retrieved from [Link]

• MDPI. (n.d.). Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Ring-opening Copolymerization of Maleic Anhydride with Functional Epoxides to Yield Poly(propylene fumarate) Analogues Capable of Post-polymerization Modification. Retrieved from [Link]

• MDPI. (2023). Mechanistic Studies on Aluminum-Catalyzed Ring-Opening Alternating Copolymerization of Maleic Anhydride with Epoxides: Ligand Effects and Quantitative Structure-Activity Relationship Model. Retrieved from [Link]

• ResearchGate. (n.d.). Facile Synthesis of a Novel Furanic Monomer and Its ADMET Polymerization toward Fully Renewable Functional Polymers. Retrieved from [Link]

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Application Note: Methodology for the Functionalization of the 3-Ethylfuran-2,5-dione Scaffold

Introduction & Strategic Overview

The 3-Ethylfuran-2,5-dione scaffold (commonly 3-ethylmaleic anhydride , CAS: 14156-13-9) represents a critical, yet underutilized, electrophile in bioconjugation and medicinal chemistry. While its methyl analog (citraconic anhydride) is the industry standard for reversible amine protection, the ethyl variant offers unique physicochemical properties that allow researchers to "tune" the stability and lipophilicity of the resulting conjugates.

Why This Scaffold?

• Steric Modulation: The C3-ethyl group exerts greater steric hindrance than a methyl group. In reversible bioconjugation, this alters the hydrolysis kinetics of the amide bond under acidic conditions, providing a different release profile for drug delivery systems.

• Charge Reversal: Like other anhydrides, it converts a cationic amine (Lysine-NH₃⁺) into an anionic carboxylate (–COO⁻) at physiological pH, drastically altering protein solubility and electrophoretic mobility.

• Synthetic Versatility: It serves as a precursor to 3-ethylmaleimides (permanent linkers) and bicyclic compounds via Diels-Alder cycloadditions.

This guide details three distinct workflows: Reversible Bioconjugation , Permanent Imidization , and Cycloaddition .

Mechanism of Action: The pH Switch

The utility of 3-ethylfuran-2,5-dione relies on its ability to toggle between a stable amide and a hydrolyzable leaving group based on pH.

• pH 8.0 - 9.0 (Association): Nucleophilic attack by a primary amine opens the anhydride ring. Regioselectivity is governed by sterics; the amine predominantly attacks the carbonyl at C5 (distal to the ethyl group).

• pH 3.0 - 5.0 (Dissociation): The pendant carboxylic acid acts as an intramolecular general acid catalyst, protonating the amide nitrogen and facilitating ring closure back to the anhydride, which subsequently hydrolyzes.

Visualization: The Reversible Conjugation Pathway

Figure 1: The pH-dependent "catch and release" mechanism. The ethyl group (not shown explicitly in nodes) sterically modulates the rate of the hydrolysis step (yellow to green).

Experimental Protocols

Protocol A: Reversible Amine Functionalization (Bioconjugation)

Application: Temporary masking of lysine residues to prevent aggregation or control surface charge during purification.

Reagents:

• Target: Protein/Peptide (1–5 mg/mL in buffer).

• Reagent: 3-Ethylfuran-2,5-dione (dissolved in dry Dioxane or DMSO immediately before use).

• Coupling Buffer: 0.1 M NaHCO₃ or HEPES, pH 8.5 (Amine-free).

• Release Buffer: 0.1 M Sodium Citrate or Acetate, pH 4.0.

Step-by-Step Workflow:

• Preparation: Dissolve the target protein in Coupling Buffer. Ensure pH is >8.0, as the unprotonated amine is the nucleophile.

• Activation: Prepare a 1 M stock of 3-ethylfuran-2,5-dione in dry DMSO.

  • Critical: Anhydrides hydrolyze rapidly in water. Do not store aqueous stocks.

• Conjugation: Add the anhydride to the protein solution at a 20-fold molar excess over total amine content. Add in small aliquots while stirring.

  • pH Control: The reaction generates acid.[1] Monitor pH and adjust with 1 M NaOH to maintain pH 8.0–8.5.

• Incubation: React for 1 hour at 4°C or Room Temperature.

• Purification (Optional): Desalt using a PD-10 column or dialysis against pH 8.0 buffer to remove excess reagent and byproducts.

• Release (Deprotection): To remove the ethyl-maleic group, exchange the buffer to Release Buffer (pH 4.0) . Incubate at 25°C for 4–6 hours.

  • Note: The ethyl group may require slightly longer incubation times than citraconic anhydride (typically 2-3 hours) due to increased steric bulk.

Protocol B: Synthesis of 3-Ethylmaleimides (Permanent Ligation)

Application: Creating stable, irreversible drug linkers or polymerization monomers.

Reagents:

• Primary Amine (R-NH₂).

• 3-Ethylfuran-2,5-dione.

• Acetic Anhydride (Ac₂O) and Sodium Acetate (NaOAc).

• Solvent: Glacial Acetic Acid or Toluene.

Step-by-Step Workflow:

• Ring Opening: Dissolve 1.0 eq of 3-ethylfuran-2,5-dione in toluene. Add 1.0 eq of the amine dropwise.

  • Observation: The solution will likely become cloudy as the intermediate amic acid precipitates. Stir for 2 hours at RT.

• Ring Closing (Dehydration):

  • Method 1 (Chemical): Add 2.0 eq of NaOAc and 3.0 eq of Acetic Anhydride. Heat to reflux (110°C) for 3–5 hours.

  • Method 2 (Lewis Acid - Milder): Add ZnCl₂ (1.2 eq) and HMDS (hexamethyldisilazane, 1.5 eq) in benzene/toluene and reflux.

• Work-up: Evaporate solvent. Redissolve in EtOAc, wash with NaHCO₃ (to remove unreacted acid intermediate), water, and brine.

• Purification: Silica gel chromatography. 3-ethylmaleimides are typically UV-active and less polar than the intermediate acid.

Protocol C: Diels-Alder Cycloaddition

Application: Synthesis of bicyclic scaffolds for fragment-based drug discovery.

Step-by-Step Workflow:

• Setup: Mix 3-ethylfuran-2,5-dione (1.0 eq) with a diene (e.g., Furan or Cyclopentadiene, 1.2 eq) in Toluene or Diethyl Ether.

• Reaction:

  • Furan: Requires higher temperatures (sealed tube, 80°C, 24h) or Lewis Acid catalysis (AlCl₃) due to reversibility (Retro-Diels-Alder).

  • Cyclopentadiene: Exothermic at 0°C.

• Stereochemistry: The ethyl group at C3 will influence the endo/exo ratio. The endo product is kinetically favored, but the bulky ethyl group may push the equilibrium toward the exo product thermodynamically over long reaction times.

Data Interpretation & Quality Control

Analytical Checkpoints

Method	Parameter	Expected Observation (Success)
1H NMR	Ethyl Group	Triplet (~1.1 ppm) and Quartet (~2.4 ppm).
1H NMR	Olefinic Proton	Singlet at ~6.6 ppm (C4-H). Disappears in Diels-Alder adducts.
HPLC	Retention Time	Conjugate: Shift to earlier RT (more polar due to -COOH) vs. Amine.Imide: Shift to later RT (loss of H-bonding donors).
TNBS Assay	Free Amines	Colorimetric test. Successful conjugation results in loss of orange color (blocked amines).

Troubleshooting Guide

• Problem: Low conjugation efficiency.

  • Root Cause:[2][3][4] Hydrolysis of anhydride before reaction with amine.

  • Fix: Ensure DMSO stock is dry. Do not add anhydride to water before protein. Check pH (must be >8.0).

• Problem: Protein precipitates during reaction.

  • Root Cause:[2][3][4] Isoelectric point precipitation. Converting + to - charge can destabilize the protein if the net charge approaches zero.

  • Fix: Increase ionic strength (150 mM NaCl) or perform reaction at pH 9.0.

• Problem: Incomplete release at pH 4.0.

  • Root Cause:[2][3][4] Steric hindrance of the ethyl group stabilizes the amide.

  • Fix: Increase incubation temperature to 37°C or lower pH to 3.5 (if protein tolerates).

Synthetic Logic & Pathway Visualization

The following diagram illustrates the divergent synthetic pathways available from the core scaffold.

Figure 2: Divergent functionalization pathways. The scaffold serves as a branch point between reversible modification (left) and permanent structural building (right).

References

• Reversible Amino Group Blocking

  • Dixon, H. B. F., & Perham, R. N. (1968). Reversible blocking of amino groups with citraconic anhydride.[2][5] Biochemical Journal, 109(2), 312–314.

  • Context: Establishes the fundamental mechanism of alkyl-maleic anhydride reversibility.

• Cytosolic Delivery via Charge Reversal

  • Lee, Y., et al. (2007). A protein nanocarrier for delivery of protein therapeutics to the cytosol.[6] Angewandte Chemie International Edition, 46, 3093.

  • Context: Demonstrates the use of citraconyl (and by extension, ethyl-maleyl) groups for pH-sensitive drug delivery.

• Diels-Alder Reactivity of Maleic Anhydrides

  • Rulíšek, L., et al. (2005). Diels-Alder Reaction of Maleic Anhydride... A DFT Study. Journal of Physical Chemistry A.
  • Context: Explains the electronic and steric factors influencing cycloadditions of maleic anhydride deriv

• Synthesis of 3-Substituted Furan-2,5-diones

  • Sigma-Aldrich Product Data: 3-ethyl-2,5-dihydrofuran-2,5-dione (CAS 14156-13-9).

  • Context: Physicochemical data and commercial availability.[3][7]

• Imidization Protocols

  • Walker, M. A. (1995). A high yielding synthesis of N-alkyl maleimides using a novel modification of the Mitsunobu reaction. Journal of Organic Chemistry.
  • Context: Modern methodologies for closing the ring after aminolysis.

Sources

• 1. youtube.com [youtube.com]
• 2. scispace.com [scispace.com]
• 3. Maleic anhydride - Wikipedia [en.wikipedia.org]
• 4. What is maleic anhydride diels alder reaction? - Knowledge - Anquan Chemical [zbaqchem.com]
• 5. Citraconic Anhydride Protein Modification Kit [gbiosciences.com]
• 6. Direct Cytosolic Delivery of Citraconylated Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The reaction of maleic anhydride with alkenes: a review on the mechanisms involved in the reaction of maleic anhydride with lipids - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: Leveraging 3-Ethylfuran-2,5-dione for Next-Generation Antifungal Pharmacophore Development

Executive Summary

The rise of multi-drug resistant fungal pathogens (Candida auris, azole-resistant Aspergillus) necessitates the exploration of novel covalent inhibitors. 3-Ethylfuran-2,5-dione (Ethylmaleic anhydride) serves as a critical "linchpin" scaffold for synthesizing 3-ethyl-substituted maleimides. Unlike unsubstituted maleimides, which are often too reactive and toxic, the 3-ethyl group provides essential steric bulk and lipophilicity (logP modulation). This application note details the protocol for converting 3-Ethylfuran-2,5-dione into a library of antifungal agents, evaluating their potency via CLSI M27 standards, and validating their mechanism of action through glutathione (GSH) reactivity profiling.

Scientific Rationale & Mechanism

The "Goldilocks" Electrophile

Maleimides are classic Michael acceptors that covalently bind to cysteine thiols in fungal enzymes (e.g., chitin synthase, fungal ATPase). However, unsubstituted maleimides often react indiscriminately with host glutathione, leading to toxicity.

Why 3-Ethylfuran-2,5-dione? Using 3-Ethylfuran-2,5-dione as the starting material introduces an ethyl group at the C3 position of the resulting maleimide ring.

• Steric Modulation: The ethyl group sterically hinders the double bond, slowing down the rate of Michael addition. This allows the drug to survive the high-GSH environment of the host liver/bloodstream and reach the fungal target.

• Lipophilicity: The ethyl moiety increases the partition coefficient (logP), enhancing penetration through the rigid fungal cell wall (chitin/glucan matrix).

Pathway Visualization

The following diagram illustrates the development pipeline from the raw anhydride scaffold to a validated antifungal lead.

Figure 1: Workflow for converting 3-Ethylfuran-2,5-dione into functional antifungal agents.

Experimental Protocols

Protocol A: Chemical Synthesis of 3-Ethyl-Maleimides

Objective: Convert 3-Ethylfuran-2,5-dione into stable N-substituted maleimides. Scope: This protocol uses a "One-Pot, Two-Step" method preferred for preserving sensitive amine R-groups.

Reagents:

• 3-Ethylfuran-2,5-dione (1.0 eq)

• Primary Amine (R-NH2) (1.0 eq) (e.g., 4-fluoroaniline for antifungal potency)

• Hexamethyldisilazane (HMDS) (1.5 eq)

• Zinc Chloride (ZnCl2) (1.0 eq)

• Solvent: Dry Toluene or Dichloromethane (DCM)

Step-by-Step Procedure:

• Ring Opening (Amic Acid Formation):

  • Dissolve 3-Ethylfuran-2,5-dione (5 mmol) in dry DCM (20 mL) under nitrogen atmosphere.

  • Add the primary amine (5 mmol) dropwise at 0°C.

  • Stir at room temperature for 2 hours.

  • Checkpoint: Monitor by TLC. The anhydride spot should disappear, and a polar "amic acid" spot should appear.

• Cyclization (Dehydration):

  • Note: Traditional acetic anhydride methods can be harsh. The HMDS/ZnCl2 method is milder.

  • To the reaction mixture, add ZnCl2 (5 mmol) followed by HMDS (7.5 mmol) in one portion.

  • Heat to reflux (80°C if toluene, 40°C if DCM) for 3–5 hours.

  • Mechanism:[1][2][3][4][5] HMDS acts as the dehydrating agent, closing the ring back to the imide form.

• Work-up:

  • Quench with 0.1 N HCl (to remove zinc salts).

  • Extract with Ethyl Acetate (3x).

  • Wash organic layer with saturated NaHCO3 (removes unreacted acid) and Brine.

  • Dry over Na2SO4 and concentrate in vacuo.

• Purification:

  • Purify via flash column chromatography (Hexanes:EtOAc gradient).

Protocol B: In Vitro Susceptibility Testing (CLSI M27)

Objective: Determine the Minimum Inhibitory Concentration (MIC) against Candida albicans and Aspergillus fumigatus. Standard: Adapted from CLSI M27 (Yeasts) and M38 (Molds).

Materials:

• RPMI 1640 medium (buffered to pH 7.0 with MOPS).

• 96-well microtiter plates (U-bottom).

• Resazurin dye (optional, for colorimetric endpoint).

Procedure:

• Compound Preparation:

  • Dissolve the synthesized 3-ethyl-maleimide in DMSO to a stock concentration of 10 mg/mL.

  • Prepare serial 2-fold dilutions in RPMI 1640 to achieve final test concentrations ranging from 64 µg/mL to 0.125 µg/mL.

• Inoculum Preparation:

  • Prepare a yeast suspension of C. albicans adjusted to 1–5 × 10³ CFU/mL.

• Incubation:

  • Add 100 µL of inoculum to 100 µL of drug dilution in the wells.

  • Include controls: Growth Control (No drug), Sterility Control (Media only), and Positive Control (Fluconazole).

  • Incubate at 35°C for 24 hours (Candida) or 48 hours (Aspergillus).

• Readout:

  • Visual: The MIC is the lowest concentration showing prominent inhibition (clear well) compared to the growth control (turbid).

  • Self-Validation: If the Growth Control is not turbid, the assay is invalid. If Fluconazole MIC is outside the QC range (0.25–1.0 µg/mL for C. albicans ATCC 90028), discard results.

Protocol C: Glutathione (GSH) Reactivity Assay (Tunability Check)

Objective: Verify that the 3-ethyl group sufficiently modulates reactivity to prevent rapid toxicity. Principle: Measure the rate of disappearance of the maleimide absorbance or the appearance of the GSH-adduct via LC-MS.

Procedure:

• Prepare a 100 µM solution of the 3-ethyl-maleimide in PBS (pH 7.4) containing 10% Acetonitrile.

• Add L-Glutathione (reduced) to a final concentration of 100 µM (1:1 ratio) or 500 µM (pseudo-first-order conditions).

• Monitoring:

  • UV-Vis: Monitor absorbance decay at 300–310 nm (characteristic of the maleimide double bond) every 2 minutes for 60 minutes.

  • LC-MS: Inject aliquots at t=0, 5, 15, 30, 60 min. Look for the mass shift: [M+H]+ + 307 Da (Glutathione mass).

• Interpretation:

  • Too Fast (t1/2 < 5 min): Likely toxic. The ethyl group is insufficient; consider 3-isopropyl or 3-phenyl analogs.

  • Ideal (t1/2 = 30–120 min): "Goldilocks" zone. Sufficiently stable to reach the fungus, but reactive enough to inhibit the target.

  • Too Slow (t1/2 > 24 hrs): Likely inactive.

Data Presentation & Analysis

The following table demonstrates how to structure your data to compare the efficacy of the 3-ethyl scaffold against a standard unsubstituted control.

Table 1: Comparative Activity and Stability Profile

Compound ID	R-Group (Amine)	C3-Substituent	MIC (C. albicans) [µg/mL]	GSH Half-life (t1/2) [min]	Therapeutic Index Potential
Control-1	4-Fluorophenyl	H (Unsubstituted)	0.5	2.5 (Too Reactive)	Low (High Toxicity)
EFD-01	4-Fluorophenyl	Ethyl	1.0	45.0 (Ideal)	High
EFD-02	Benzyl	Ethyl	4.0	55.0	Moderate
EFD-03	Octyl	Ethyl	16.0	60.0	Low (Poor Potency)

Analysis: Note that while Control-1 is more potent (lower MIC), its GSH half-life is dangerously short, suggesting it would be neutralized by host liver glutathione before treating the infection. EFD-01 represents the optimal balance achieved by using the 3-Ethylfuran-2,5-dione scaffold.

References

• Clinical and Laboratory Standards Institute (CLSI). (2008).[6][7] Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition (M27-A3). [Link]

• Song, X., et al. (2024). Antifungal activity of a maleimide derivative: disruption of cell membranes and interference with iron ion homoeostasis.[2][3][5] Bioengineered. [Link]

• Kuang, Y., et al. (2020). Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells. Metabolites.[8] [Link]

Sources

• 1. Inhibitory effects of a maleimide compound on the virulence factors of Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Maleimide derivative shows promise for treating clinical candidiasis | News | The Microbiologist [the-microbiologist.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Antifungal activity of a maleimide derivative: disruption of cell membranes and interference with iron ion homoeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. researchgate.net [researchgate.net]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Multi-technique Approach for the Comprehensive Characterization of 3-Ethylfuran-2,5-dione

Abstract

This document provides a detailed guide to the analytical techniques for the structural elucidation, purity assessment, and quantification of 3-Ethylfuran-2,5-dione. As a substituted cyclic anhydride, this molecule presents unique analytical challenges, primarily its susceptibility to hydrolysis. This guide offers field-proven protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and advanced chromatographic methods, including Gas Chromatography (GC) and Supercritical Fluid Chromatography (SFC). The causality behind experimental choices is explained to empower researchers to adapt these methods for their specific needs, ensuring data integrity and trustworthiness.

Introduction: The Analytical Imperative for 3-Ethylfuran-2,5-dione

3-Ethylfuran-2,5-dione, a derivative of maleic anhydride, is a potentially valuable building block in organic synthesis and drug discovery. Its strained, electron-deficient ring system makes it a reactive intermediate for Diels-Alder reactions, polymer synthesis, and as a covalent modifier in chemical biology. However, the very reactivity that makes it synthetically useful also complicates its characterization. The primary analytical challenge is its propensity to hydrolyze, even with trace amounts of water, to form the corresponding 3-ethylmaleic acid. This conversion alters its physical, chemical, and biological properties, making robust and specific analytical methods paramount for ensuring material quality and experimental reproducibility.

This guide provides a multi-faceted strategy to unequivocally confirm the structure and purity of 3-Ethylfuran-2,5-dione, with a strong emphasis on mitigating and accounting for potential degradation.

Structural Elucidation: A Spectroscopic Triad

A combination of NMR, IR, and MS provides a comprehensive structural profile of the molecule. Each technique offers complementary information, and together they can definitively confirm the identity of 3-Ethylfuran-2,5-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure in solution.[1] Both ¹H and ¹³C NMR are required for an unambiguous assignment.

Causality of Experimental Choices:

• Solvent Selection: Anhydrous deuterated solvents are critical to prevent hydrolysis during the experiment. Deuterated chloroform (CDCl₃) or deuterated acetone ((CD₃)₂CO) are excellent first choices due to their ability to dissolve the compound and their relative dryness.

• Reference Standard: Tetramethylsilane (TMS) is used as the internal standard (0 ppm) for referencing chemical shifts.

Predicted Spectroscopic Data:

Based on known data for similar furanone and substituted alkene structures, the following spectral characteristics are anticipated.[2][3][4]

Table 1: Predicted ¹H and ¹³C NMR Data for 3-Ethylfuran-2,5-dione in CDCl₃

Assignment	¹H NMR (Predicted)	¹³C NMR (Predicted)	Justification
Olefinic Proton (-CH=)	δ 6.8 - 7.2 ppm (quartet, 1H)	δ 135 - 145 ppm	The vinylic proton is deshielded by the adjacent carbonyl groups and the double bond. It will likely appear as a quartet due to coupling with the methylene protons of the ethyl group.
Ethyl Methylene (-CH₂-)	δ 2.4 - 2.7 ppm (quartet, 2H)	δ 20 - 25 ppm	Adjacent to the sp² carbon, these protons are deshielded. They will couple with the methyl protons, resulting in a quartet.
Ethyl Methyl (-CH₃)	δ 1.1 - 1.4 ppm (triplet, 3H)	δ 12 - 15 ppm	The terminal methyl group protons will couple with the adjacent methylene protons, appearing as a triplet.
Carbonyl Carbons (C=O)	N/A	δ 165 - 175 ppm	The two carbonyl carbons in the anhydride system are in a highly deshielded environment.
Olefinic Carbon (-C(Et)=)	N/A	δ 140 - 150 ppm	The substituted carbon of the double bond.

Protocol 1: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of 3-Ethylfuran-2,5-dione and dissolve it in ~0.7 mL of anhydrous CDCl₃ containing 0.03% v/v TMS in a clean, dry NMR tube.

• Instrument Setup: Use a spectrometer operating at a minimum of 400 MHz for ¹H NMR.[2]

• ¹H NMR Acquisition:

  • Acquire at least 16 scans to ensure a good signal-to-noise ratio.

  • Set the spectral width to cover a range of -1 to 12 ppm.

  • Use a relaxation delay of at least 2 seconds.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled spectrum.

  • A higher number of scans (e.g., 1024 or more) will be necessary due to the lower natural abundance of ¹³C.

• Data Processing:

  • Apply Fourier transformation and phase correction.

  • Calibrate the ¹H spectrum to the TMS peak at 0 ppm.

  • Integrate the peaks in the ¹H spectrum to confirm the proton ratios.

  • Analyze the coupling patterns (splitting) to confirm the connectivity of the ethyl group to the vinylic proton.

Infrared (IR) Spectroscopy

IR spectroscopy excels at identifying specific functional groups. For 3-Ethylfuran-2,5-dione, its primary utility is the confirmation of the cyclic anhydride moiety, which has a highly characteristic appearance.

Causality of Experimental Choices:

• Technique: Attenuated Total Reflectance (ATR) is the preferred method as it requires minimal sample preparation and avoids the use of solvents (like KBr pellets) that may contain water.

• Key Bands: The coupled symmetric and asymmetric stretching vibrations of the C=O groups in a five-membered cyclic anhydride are definitive. The presence of a C=C stretch is also confirmatory.

Table 2: Characteristic IR Absorption Bands for 3-Ethylfuran-2,5-dione

Functional Group	Expected Wavenumber (cm⁻¹)	Appearance
Anhydride C=O (Asymmetric Stretch)	1840 - 1870	Strong, sharp
Anhydride C=O (Symmetric Stretch)	1770 - 1800	Strong, sharp
Alkene C=C Stretch	1630 - 1660	Medium
C-O-C Stretch	1200 - 1280	Strong
C-H Stretch (sp²)	3050 - 3150	Medium
C-H Stretch (sp³)	2850 - 3000	Medium

Protocol 2: FTIR-ATR Analysis

• Sample Preparation: Place a small drop of the neat sample (if liquid) or a few crystals (if solid) directly onto the ATR crystal.

• Background Collection: Acquire a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.[5]

• Sample Spectrum Acquisition: Acquire the sample spectrum over a range of 4000-400 cm⁻¹.[5] Average 16 to 32 scans to achieve a high-quality spectrum.

• Data Analysis: Identify the key absorption bands as listed in Table 2. The presence of two distinct, strong carbonyl peaks in the 1770-1870 cm⁻¹ region is strong evidence for the intact anhydride ring. The absence of a broad absorption around 3000 cm⁻¹ would indicate the absence of the carboxylic acid hydrolysis product.

Mass Spectrometry (MS)

MS provides the molecular weight and fragmentation pattern, offering definitive confirmation of the elemental composition and substructural motifs. Gas Chromatography-Mass Spectrometry (GC-MS) is the ideal technique for this compound.[5]

Causality of Experimental Choices:

• Ionization Method: Electron Ionization (EI) at a standard 70 eV is used to generate reproducible fragmentation patterns that can be compared to spectral libraries.[5]

• Inlet System: GC provides excellent separation of the analyte from solvents and potential impurities prior to MS analysis, ensuring a clean mass spectrum. It is particularly effective for volatile furan derivatives.[6][7]

Table 3: Predicted Mass Spectrometry Data (EI) for 3-Ethylfuran-2,5-dione

m/z Value	Proposed Fragment	Significance
126	[M]⁺	Molecular Ion Peak
98	[M - CO]⁺	Loss of carbon monoxide
97	[M - C₂H₅]⁺	Loss of the ethyl radical
82	[M - CO₂]⁺	Loss of carbon dioxide
54	[C₄H₅O]⁺	Fragmentation of the ring
29	[C₂H₅]⁺	Ethyl cation

Protocol 3: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution (~1 mg/mL) of the sample in a volatile organic solvent such as dichloromethane or ethyl acetate.[5]

• GC Method:

  • Column: Use a standard non-polar column, such as a HP-5MS (5% phenyl-methylpolysiloxane).[7][8]

  • Injector: 250 °C, Split mode (e.g., 50:1).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Program: Start at 50 °C for 2 min, then ramp at 10 °C/min to 250 °C and hold for 2 min.[5]

• MS Method:

  • Ion Source: EI at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis:

  • Identify the peak corresponding to 3-Ethylfuran-2,5-dione in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Identify the molecular ion peak [M]⁺ to confirm the molecular weight.

  • Analyze the fragmentation pattern and compare it to the predicted fragments in Table 3.

Purity Assessment & Quantification: Chromatographic Strategies

Chromatography is essential for determining the purity of a sample and quantifying the amount of 3-Ethylfuran-2,5-dione, particularly in the presence of its hydrolytic degradant.

Gas Chromatography with Flame Ionization Detection (GC-FID)

For routine purity checks and quantification, GC-FID is a robust and reliable method. It is more cost-effective than GC-MS for quantitative analysis.

Causality of Experimental Choices:

• Detector: A Flame Ionization Detector (FID) provides excellent sensitivity and a wide linear range for organic compounds.

• Quantification: An internal standard method is recommended for highest accuracy. A stable compound with a similar boiling point and polarity that is well-resolved from the analyte should be chosen.

Protocol 4: Quantitative GC-FID Analysis

• Standard Preparation: Prepare a series of calibration standards of 3-Ethylfuran-2,5-dione of known concentrations in a suitable solvent (e.g., dichloromethane). Add a fixed concentration of a suitable internal standard (e.g., undecane) to each.

• Sample Preparation: Prepare the unknown sample in the same solvent, also containing the internal standard at the same fixed concentration.

• GC Method: Use the same GC parameters as described in Protocol 3.

• Data Analysis:

  • Generate a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Calculate the concentration of the analyte in the unknown sample using its peak area ratio and the calibration curve.

  • Purity can be expressed as a percentage based on the area of the main peak relative to the total area of all peaks (area percent method), assuming similar response factors for impurities.

Advanced Chromatography for Anhydrides: Supercritical Fluid Chromatography (SFC)

A significant challenge with HPLC analysis of anhydrides is the potential for on-column hydrolysis when using common aqueous-organic mobile phases.[9] Supercritical Fluid Chromatography (SFC) provides a powerful alternative that uses supercritical CO₂ as the main mobile phase, thereby creating a non-aqueous environment that prevents hydrolysis.[10]

Causality of Experimental Choices:

• Mobile Phase: Using supercritical CO₂ with a small amount of an organic co-solvent (modifier) like methanol or ethanol provides an effective non-aqueous environment for separation, preserving the anhydride structure.[10]

• Benefit: This technique allows for the simultaneous analysis of the parent anhydride and any pre-existing dicarboxylic acid hydrolysate without further degradation during the analysis.[10]

Protocol 5: SFC Analysis

• Instrumentation: A dedicated SFC system, such as the Shimadzu Nexera UC, is required.[10]

• Sample Preparation: Dissolve the sample in a non-protic solvent compatible with the mobile phase, such as acetonitrile (superdehydrated).

• SFC Method (Example):

  • Column: Choose a column suitable for SFC (e.g., from a column scouting package).

  • Mobile Phase: Supercritical CO₂ and Methanol (as co-solvent).

  • Gradient: Start with a low percentage of methanol (e.g., 5%) and ramp up to elute more polar components like the diacid.

  • Back Pressure Regulator (BPR): Maintain a constant back pressure (e.g., 15 MPa).

  • Column Temperature: 40 °C.

  • Detector: UV-Vis or PDA detector.

• Data Analysis: Quantify peaks based on a calibration curve generated from authentic standards of both the anhydride and its corresponding diacid.

Integrated Analytical Workflow

A robust characterization workflow ensures that all aspects of the compound's identity and purity are verified.

Caption: Integrated workflow for the characterization of 3-Ethylfuran-2,5-dione.

References

• BAuA. (2024). Determination of furan in exhaled air by GC-MS/MS. Retrieved from [Link]

• Semantic Scholar. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• MDPI. (2025). Synthesis and Characterization of Three New Furan-Containing Terpyridine Derivatives. Retrieved from [Link]

• Revue Roumaine de Chimie. synthesis and characterization of maleic anhydride. Retrieved from [Link]

• PubChem. 2,5-Furandione, dihydro-3-(tetrapropenyl)-. Retrieved from [Link]

• MDPI. (2022). Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization. Retrieved from [Link]

• PubChem. Dihydro-2-methyl-3(2H)-furanone. Retrieved from [Link]

• SIELC Technologies. (2018). 2,5-Furandione, 3-methyl-. Retrieved from [Link]

• PubChem. Dihydro-3-(tripropenyl)furan-2,5-dione. Retrieved from [Link]

• Shimadzu. Simultaneous Analysis of Carboxylic Anhydrides and Hydrolysates Using Supercritical Fluid Chromatography. Retrieved from [Link]

• NIST. 3(2H)-Furanone, dihydro-5-methyl-. Retrieved from [Link]

• Physical Chemistry Chemical Physics. (2018). Kinetic fall-off behavior for the Cl + Furan-2,5-dione (C4H2O3, maleic anhydride) reaction. Retrieved from [Link]

• MDPI. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• OSHA. Maleic Anhydride. Retrieved from [Link]

• NIST. 2(3H)-Furanone, dihydro-5,5-dimethyl-. Retrieved from [Link]

• PubMed. (2023). Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. HPLC analysis of aliphatic and aromatic dicarboxylic acid cross-linkers hydrolyzed from carbohydrate polyesters for estimation of the molar degree of substitution. Retrieved from [Link]

• ResearchGate. Synthesis of tetrahydrofuro[3,2-b]furan-2,5-diones from 3-hydroxy-4-pentenoic acids[2]. Retrieved from [Link]

• Assay Depot. Maleic Anhydride by HPLC - Analytical Method. Retrieved from [Link]

• Chromatography Forum. (2014). Analysis of a mix of anhydride and its dicarboxylic acid. Retrieved from [Link]

• ResearchGate. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• ResearchGate. Evaluation of methods used for analysing maleic anhydride grafted onto polypropylene by reactive processing. Retrieved from [Link]

• ResearchGate. The representative 1 H-NMR spectra of precipitated (a) 2,5-PEF; (b).... Retrieved from [Link]

• J-GLOBAL. Analysis of anhydrides using HPLC. Retrieved from [Link]

• NIH. A Facile Synthetic Method for Anhydride from Carboxylic Acid with the Promotion of Triphenylphosphine Oxide and Oxaloyl Chloride. Retrieved from [Link]

• NIH. Characterization of stereoisomeric 5-(2-nitro-1-phenylethyl)furan-2(5H)-ones by computation of 1H and 13C NMR chemical shifts and electronic circular dichroism spectra. Retrieved from [Link]

Sources

• 1. Characterization of stereoisomeric 5-(2-nitro-1-phenylethyl)furan-2(5H)-ones by computation of 1H and 13C NMR chemical shifts and electronic circular dichroism spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-METHYL-2(5H)-FURANONE(22122-36-7) 1H NMR spectrum [chemicalbook.com]
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• 6. baua.de [baua.de]
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• 8. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. osha.gov [osha.gov]
• 10. shimadzu.com [shimadzu.com]

3-Ethylfuran-2,5-dione in the synthesis of natural product analogues

Application Note: 3-Ethylfuran-2,5-dione (Ethylmaleic Anhydride) in the Synthesis of Natural Product Analogues

Executive Summary & Strategic Value

3-Ethylfuran-2,5-dione (Ethylmaleic Anhydride) is a pivotal, yet underutilized, electrophilic scaffold in the synthesis of bioactive natural product analogues. While its methylated cousin (citraconic anhydride) is ubiquitous, the ethyl variant offers a critical "Goldilocks" zone in Structure-Activity Relationship (SAR) studies: it provides greater lipophilicity and steric bulk than a methyl group without the entropic penalty of longer alkyl chains.

This guide details the application of 3-ethylfuran-2,5-dione in synthesizing analogues of Chaetomellic Acid A (a Ras farnesyl-protein transferase inhibitor) and Farinomalein (an antifungal agent).[1] It focuses on overcoming the specific regiochemical challenges posed by the ethyl substituent during nucleophilic ring opening.

Technical Background: The "Ethyl Effect" on Reactivity[1]

Unlike symmetrical maleic anhydride, 3-ethylfuran-2,5-dione is desymmetrized.[1] This introduces a critical variable: Regioselectivity .[1]

• Steric Steering: The ethyl group at C3 creates significant steric hindrance.[1]

• Nucleophilic Attack: When reacting with nucleophiles (amines, Grignard reagents), attack is kinetically favored at the C5 carbonyl (distal to the ethyl group).

• Electronic Competition: The ethyl group is weakly electron-donating, making C3 slightly less electrophilic, reinforcing the preference for C5 attack.[1]

Understanding this bias is essential when synthesizing open-chain precursors (maleamic acids) or lactols (

-hydroxybutenolides).

Core Application: Synthesis of N-Substituted Maleimide Scaffolds

The most robust application of 3-ethylfuran-2,5-dione is the synthesis of 3-ethyl-4-substituted maleimides, which serve as core pharmacophores for antimicrobial and cytotoxic agents.[1]

Experimental Protocol: One-Pot Cyclocondensation

Objective: Synthesis of N-Benzyl-3-ethylmaleimide (Model for Farinomalein analogues).

Reagents:

• 3-Ethylfuran-2,5-dione (1.0 equiv)[1]

• Benzylamine (1.05 equiv)

• Glacial Acetic Acid (Solvent/Catalyst)

• Sodium Acetate (0.1 equiv, optional for sluggish amines)

Step-by-Step Methodology:

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 3-ethylfuran-2,5-dione (500 mg, 3.96 mmol) in Glacial Acetic Acid (5 mL).

• Addition: Add Benzylamine (445 mg, 4.16 mmol) dropwise at room temperature. Observation: The reaction is exothermic; a white precipitate (maleamic acid intermediate) may form transiently.

• Cyclization: Heat the mixture to reflux (118°C) for 4–6 hours. The intermediate maleamic acid will redissolve and dehydrate to form the maleimide.[1]

  • Checkpoint: Monitor by TLC (30% EtOAc/Hexanes). The polar maleamic acid spot (baseline) should disappear, replaced by a less polar UV-active spot (Rf ~0.6).

• Workup:

  • Cool to room temperature.[1]

  • Pour the reaction mixture into ice-cold water (20 mL).

  • Extract with Ethyl Acetate (3 x 15 mL).

  • Wash the combined organic layer with Saturated NaHCO₃ (to remove acetic acid) and Brine.

  • Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: The crude oil is often >90% pure.[1] If necessary, purify via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Yield Expectation: 75–85% isolated yield.

Data Summary: Solvent Influence on Cyclization

Solvent System	Catalyst	Temperature	Time	Yield (%)	Notes
AcOH	None	118°C	4 h	82%	Best balance of cost/yield.[1]
Toluene	p-TsOH	110°C	12 h	65%	Requires Dean-Stark trap.[1]
DMF	HMDS/ZnCl₂	80°C	2 h	88%	Best for acid-sensitive substrates.[1]
DCM	EDC/HOBt	25°C	24 h	45%	Poor conversion; atom uneconomical.[1]

Advanced Workflow: Regioselective Synthesis of Butenolides

For analogues of Chaetomellic Acid , researchers often need to convert the anhydride into a

-hydroxybutenolide (lactol) via Grignard addition.[1]

The Challenge: Adding a Grignard reagent (e.g.,

-MgBr) results in a mixture of regioisomers.[1]

• Major Product: Attack at C5 (Sterically favored).

• Minor Product: Attack at C2 (Sterically hindered).

Diagram: Regiochemical Decision Tree

Caption: Regiochemical outcome of Grignard addition to 3-ethylfuran-2,5-dione. The ethyl group directs nucleophiles to the distal carbonyl (C5).[1]

Troubleshooting & Optimization (Self-Validating Systems)

To ensure experimental success, implement these checkpoints:

• Starting Material Purity: Ethylmaleic anhydride hydrolyzes to ethylmaleic acid upon exposure to moisture.[1]

  • Validation: Check 1H NMR.[1][2][3] The anhydride shows a clean quartet (~2.5 ppm) and triplet (~1.1 ppm) in CDCl₃. If broad singlets (acid protons) appear >10 ppm, reflux in acetyl chloride for 1 hour and distill before use.

• Monitoring Imidization: In the maleimide synthesis, the disappearance of the intermediate maleamic acid is critical.[1]

  • Validation: Take an aliquot, work it up (mini-extraction), and run NMR. The maleamic acid has distinct amide/acid protons. The maleimide has no exchangeable protons.[1]

• Regioisomer separation: If synthesizing butenolides, the regioisomers are often inseparable by standard silica chromatography.

  • Validation: Use HPLC (C18 column) or convert the lactol to a methoxy-furan derivative to facilitate separation.[1]

References

• Synthesis of Maleic Anhydride Derivatives

  • Title: "Recent Advances in the Synthesis of Maleimides and Their Biological Applic
  • Source:European Journal of Medicinal Chemistry.

  • URL:[Link]

• Chaetomellic Acid Analogues

  • Title: "Synthesis and biological evaluation of chaetomellic acid A analogues as inhibitors of Ras farnesyl-protein transferase."
  • Source:Bioorganic & Medicinal Chemistry.

  • URL:[Link]

• Regioselectivity in Anhydride Reactions

  • Title: "Regioselective reaction of unsymmetrical cyclic anhydrides with nucleophiles."[1]

  • Source:Tetrahedron.

  • URL:[Link]

• Farinomalein Synthesis Context

  • Title: "Total synthesis of farinomalein."[1]

  • Source:The Journal of Antibiotics.[1]

  • URL:[Link]

Sources

• 1. US2166556A - Conversion of maleic acid to maleio anhydride - Google Patents [patents.google.com]
• 2. 2, 3-Dimethylmaleic anhydride (3, 4-Dimethyl-2, 5-furandione): A plant derived insecticidal molecule from Colocasia esculenta var. esculenta (L.) Schott - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purifying 3-Ethylfuran-2,5-dione by Chromatography

Welcome to the technical support center for the chromatographic purification of 3-Ethylfuran-2,5-dione. As a substituted maleic anhydride, this compound presents unique challenges due to its polarity and inherent reactivity, particularly its sensitivity to acidic conditions and hydrolysis.[1][2] This guide is designed for researchers, chemists, and drug development professionals to navigate these challenges effectively. Here, we provide in-depth, field-proven insights and protocols to help you achieve optimal purity and yield.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the purification of 3-Ethylfuran-2,5-dione. Each answer explains the underlying chemical principles and provides actionable solutions.

Q1: My 3-Ethylfuran-2,5-dione appears to be degrading on the silica gel column. How can I confirm this and what is the best way to prevent it?

A1: Root Cause & Confirmation: The primary cause of degradation is the acidic nature of standard silica gel. The surface of silica is covered with silanol groups (Si-OH), which are weakly acidic. These sites can catalyze the hydrolysis of the anhydride ring of 3-Ethylfuran-2,5-dione, opening it to form the corresponding dicarboxylic acid. This new compound is significantly more polar and will likely streak or remain irreversibly bound to the column, leading to low yield and impure fractions.[3]

To confirm on-column degradation, you can perform a simple two-dimensional (2D) TLC analysis before committing your bulk sample to a column (see Protocol 1). If you observe a new spot appearing off the diagonal, your compound is not stable on the stationary phase.

Solutions:

• Deactivate the Silica Gel: The most effective strategy is to neutralize the acidic silanol sites. This is achieved by adding a small amount of a basic modifier, typically triethylamine (TEA), to your mobile phase.[4][5]

  • Method: Prepare your eluent with 0.5-2% TEA. Before loading your sample, flush the packed column with at least one column volume of this TEA-containing solvent. This process effectively "deactivates" the silica.[5] Run the entire purification using the TEA-modified eluent.

  • Causality: The triethylamine acts as a base, reacting with the acidic silanol protons. This prevents them from interacting with and catalyzing the hydrolysis of your acid-sensitive anhydride.

• Use Anhydrous Solvents: Water is a direct reactant in the hydrolysis of the anhydride. Ensure all your solvents are anhydrous and use freshly opened bottles when possible to minimize water content.

• Work Quickly: Minimize the time your compound spends on the column. A faster flow rate (as used in flash chromatography) is generally preferable to slow, gravity-fed chromatography.

Q2: I'm observing significant peak tailing for my compound. What is the cause and how do I improve the peak shape?

A2: Root Cause & Solution: Peak tailing is a classic sign of strong, non-ideal interactions between a polar analyte and the stationary phase. The polar carbonyl and ether groups of 3-Ethylfuran-2,5-dione can form strong hydrogen bonds with the acidic silanol groups on the silica surface.[6] This causes a portion of the molecules to "stick" and elute more slowly, resulting in a tailed or smeared peak.

Solution: As with degradation, the solution is to mitigate the interaction with acidic silanols. Adding 0.5-2% triethylamine (TEA) to the mobile phase will dramatically improve peak shape. The TEA competes for the active silanol sites, creating a more homogenous surface for your compound to travel through, resulting in a more symmetrical, Gaussian peak.

Q3: My compound either streaks from the baseline or doesn't move at all (Rf ≈ 0). How do I choose the right solvent system?

A3: Root Cause & Solution: This issue stems from a mismatch in polarity between your compound and the mobile phase. 3-Ethylfuran-2,5-dione is a polar molecule.

• Streaking/High Rf: If the mobile phase is too polar, it will move your compound up the plate too quickly, resulting in poor separation from other components.

• Rf ≈ 0: If the mobile phase is not polar enough, it cannot effectively displace the compound from the highly polar silica gel.

Solution: Systematic TLC Screening The key is to find a solvent system that provides an Rf value between 0.2 and 0.4 for your target compound on a TLC plate.[5] This range generally translates well to good separation on a flash column. Start by screening different solvent systems of varying polarities.

Protocol for TLC Screening:

• Prepare several TLC chambers with the solvent systems listed in Table 1 .

• Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the mixture on multiple TLC plates.

• Develop each plate in a different solvent system.

• Visualize the plates (e.g., under UV light or by staining).

• Identify the system that gives your target compound an Rf of 0.2-0.4 and provides the best separation from impurities.

Table 1: Recommended Starting Solvent Systems for TLC Analysis of Polar Compounds

Solvent System (v/v)	Relative Polarity	Comments
20-40% Ethyl Acetate in Hexanes	Moderate	A standard starting point for many organic compounds.[7]
50-80% Ethyl Acetate in Hexanes	Moderately High	Increases polarity to elute more polar compounds.
5-10% Methanol in Dichloromethane	High	Effective for highly polar molecules. Be cautious, as methanol is a protic solvent.[8][9]
100% Dichloromethane (DCM)	Moderate	Can be a good starting point if impurities are non-polar.
100% Ethyl Acetate	Moderately High	Useful for compounds that are sparingly soluble in hexanes.

| 1-2% Acetic Acid in Ethyl Acetate | Acidic/High | AVOID for this compound. Acetic acid will accelerate anhydride degradation. |

Q4: The separation from my impurities is poor, even with an optimized solvent system. What strategies can I use to improve resolution?

A4: Root Cause & Solutions: Poor resolution can result from several factors, including column overloading, improper packing, or simply a difficult separation where impurities have very similar polarity to your product.

Solutions:

• Use a Gradient Elution: Instead of running the column with a single solvent mixture (isocratic elution), start with a less polar mobile phase and gradually increase the polarity. This keeps early-eluting non-polar impurities tightly banded at the start and provides the necessary elution strength to move your product off the column later, often with better separation from closely-eluting impurities.[5]

• Check Sample Load: Overloading the column is a common cause of poor separation. As a rule of thumb, for flash chromatography, the mass of the crude sample should be about 1-5% of the mass of the silica gel.

• Ensure Proper Column Packing: A poorly packed column with channels or cracks will lead to band broadening and a significant loss of resolution. Ensure the silica bed is homogenous and well-settled.

• Consider an Alternative Stationary Phase: If resolution on silica is still a problem, the selectivity of your system may be the issue. See the FAQ section below for alternatives like alumina or functionalized silica phases.

Diagram 1: Troubleshooting Workflow for Poor Separation

Caption: A decision tree for troubleshooting poor chromatographic separation.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare and load my sample onto the column?

A: For compounds like 3-Ethylfuran-2,5-dione that may have limited solubility in less polar mobile phases, dry loading is highly recommended.[10][11]

• Protocol: Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane or acetone). Add a small amount of silica gel (2-3 times the mass of your crude product) to this solution. Evaporate the solvent completely on a rotary evaporator until you have a dry, free-flowing powder. Carefully layer this powder on top of your packed column. This technique prevents band broadening at the origin and often leads to sharper peaks and better separation.

Q2: Are there alternative stationary phases I should consider if silica gel fails?

A: Yes. If you continue to face issues with degradation or poor separation on silica, consider these alternatives:

• Neutral Alumina: Alumina is a good second choice for acid-sensitive compounds. Ensure you use neutral (Brockmann activity II or III) alumina, as acidic or basic alumina can also cause degradation.[3]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent technique for purifying polar compounds.[12] It utilizes a polar stationary phase (like silica or specialized diol/amide phases) with a mobile phase gradient that goes from high organic content (e.g., acetonitrile) to a higher aqueous/polar content.[13][14] This can provide unique selectivity compared to standard normal-phase chromatography.

Q3: How should I handle and store 3-Ethylfuran-2,5-dione to ensure its stability?

A: Given its anhydride structure, the compound is sensitive to moisture.

• Storage: Store the purified compound in a tightly sealed vial under an inert atmosphere (e.g., argon or nitrogen) at low temperatures (e.g., -20°C) to minimize degradation from atmospheric moisture.

• Handling: When handling the compound or preparing solutions, work in a dry environment and use anhydrous solvents to prevent hydrolysis.

Key Experimental Protocols

Protocol 1: Two-Dimensional (2D) TLC for Stability Assessment

• Cut a square TLC plate (e.g., 5x5 cm).

• Using a pencil, lightly draw an origin line 1 cm from the bottom edge.

• In the bottom left corner of the origin line, spot a small amount of your compound.

• Place the plate in a TLC chamber containing your chosen eluent and develop the plate.

• Once the solvent front is near the top, remove the plate and immediately mark the solvent front with a pencil. Dry the plate completely with a stream of air or nitrogen.

• Rotate the plate 90 degrees counter-clockwise, so the line of separated spots is now the new baseline.

• Place the plate back into the same TLC chamber and develop it again.

• Remove the plate, mark the solvent front, and visualize.

• Interpretation: If the compound is stable, you will see all spots lying on a 45-degree diagonal line from the origin. If new spots appear that are not on this diagonal, it indicates that the compound degraded on the plate during the analysis.[3]

Protocol 2: Deactivation of Silica Gel for Flash Chromatography

• Select a suitable solvent system based on TLC analysis (target Rf ≈ 0.2-0.4).

• Prepare a bulk solution of this eluent, adding 0.5-2% triethylamine (TEA) by volume (e.g., for 1 L of eluent, add 5-20 mL of TEA). Mix thoroughly.

• Pack your chromatography column with silica gel using this TEA-containing eluent.

• After the column is packed and equilibrated, pass one full column volume of the eluent through the column, discarding the effluent. The silica is now considered "deactivated".[5]

• Load your sample (preferably via dry loading) onto the column.

• Run the column using the TEA-containing eluent, collecting fractions as usual.

References

• ChemBK. (2024, April 10). dihydro-3-(tripropenyl)furan-2,5-dione. Retrieved February 4, 2026, from [Link]

• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures? Retrieved February 4, 2026, from [Link]

• PubChem. (n.d.). 3-Ethylfuran-2(5H)-one. National Center for Biotechnology Information. Retrieved February 4, 2026, from [Link]

• Reddit. (n.d.). Alternative stationary phases. r/Chempros. Retrieved February 4, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved February 4, 2026, from [Link]

• American Chemical Society. (2026, January 28). Electrochemically Induced Sequential Phosphorylation/Cyclization Access to Phosphorylated Pyridophenanthridines.
• Google Patents. (n.d.). EP0928782A2 - Process for the purification of maleic anhydride.

• PubChem. (n.d.). 3-methylfuran-2,5-dione;3H-pyran-2,6-dione. National Center for Biotechnology Information. Retrieved February 4, 2026, from [Link]

• Reddit. (n.d.). Advice on neutralising silica gel for column chromatography of sensitive compounds? r/Chempros. Retrieved February 4, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Retrieved February 4, 2026, from [Link]

• Biotage. (2023, January 30). Non-aqueous (or nearly so) reversed-phase flash column chromatography – a nice alternative for purifying lipophilic compounds. Retrieved February 4, 2026, from [Link]

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved February 4, 2026, from [Link]

• Atmospheric Chemistry and Physics. (n.d.). Kinetic fall-off behavior for the Cl + Furan-2,5-dione (C4H2O3, maleic anhydride) reaction. Retrieved February 4, 2026, from [Link]

• ResearchGate. (2020, June 1). Best method determining Maleic anhydride product purity? Retrieved February 4, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips for Flash Column Chromatography. Retrieved February 4, 2026, from [Link]

• ResearchGate. (2019, March 28). Deactivation of silica gel? Retrieved February 4, 2026, from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Maleic Anhydride. Retrieved February 4, 2026, from [Link]

• Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Retrieved February 4, 2026, from [Link]

• Teledyne ISCO. (n.d.). HILIC Purification Strategies for Flash Chromatography. Retrieved February 4, 2026, from [Link]

• ResearchGate. (2015, November 10). How can I select a solvent system for highly polar compounds to elute in TLC and run column? Retrieved February 4, 2026, from [Link]

• Technology Networks. (2019, August 14). HILIC Flash Purification – Separation of Polar Pharmaceuticals on Silica. Retrieved February 4, 2026, from [Link]

Sources

• 1. EP0928782A2 - Process for the purification of maleic anhydride - Google Patents [patents.google.com]
• 2. Kinetic fall-off behavior for the Cl + Furan-2,5-dione (C4H2O3, maleic anhydride) reaction - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Chromatography [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. Chromatography [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Chromatography [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. chemistryviews.org [chemistryviews.org]
• 11. echemi.com [echemi.com]
• 12. biotage.com [biotage.com]
• 13. teledynelabs.com [teledynelabs.com]
• 14. chromatographytoday.com [chromatographytoday.com]

Technical Support Center: Regiocontrol in 3-Ethylfuran-2,5-dione Transformations

Ticket System Status: ONLINE Topic: 3-Ethylfuran-2,5-dione (3-Ethylmaleic Anhydride) User Level: Senior Researcher / Process Chemist

Introduction: The Asymmetry Challenge

Welcome to the technical support hub for 3-Ethylfuran-2,5-dione (CAS: 26563-79-3). While chemically similar to its ubiquitously used cousin, citraconic anhydride (methylmaleic anhydride), the introduction of the ethyl group at the C3 position introduces a critical symmetry break.

This asymmetry creates two non-equivalent carbonyl centers (C2 and C5), leading to persistent regioselectivity issues in nucleophilic attacks, Friedel-Crafts acylations, and cycloadditions. This guide addresses the "Why" and "How" of controlling these pathways.

Module 1: Nucleophilic Ring Opening (Aminolysis & Alcoholysis)

Ticket #001: "I reacted 3-ethylmaleic anhydride with a primary amine, but I'm consistently isolating the 'distal' amide. How do I access the sterically congested isomer?"

The Diagnostic

In 3-ethylfuran-2,5-dione, the two carbonyls are electronically similar but sterically distinct.

• C2 Carbonyl: Adjacent to the ethyl group (Position 3). Sterically hindered.

• C5 Carbonyl: Adjacent to the vinylic proton (Position 4). Sterically accessible.

Under standard kinetic conditions, nucleophiles (amines, alcohols) follow the path of least steric resistance , attacking C5. This yields the

-amide acid (where the amide is distal to the ethyl group).

Troubleshooting Protocol

Variable	Condition	Outcome (Major Product)	Mechanism
Standard	THF/DCM,	C5-Attack (Distal Amide)	Kinetic/Steric control. The nucleophile avoids the ethyl bulk.
Lewis Acid	or (Stoichiometric)	Mixed / C2-Shift	Chelation can activate the C2 carbonyl, though steric bulk often still dominates.
Indirect	1. Form Imide ( ) 2. Hydrolysis	C2-Attack (Proximal Amide)	Thermodynamic Control. Hydrolysis of the imide often favors opening at the less hindered carbonyl, leaving the amide at the more hindered position (C2).

Step-by-Step: Accessing the "Impossible" Isomer (C2-Amide)

To obtain the isomer where the amine is attached to the carbon adjacent to the ethyl group (the "proximal" amide), you cannot use direct aminolysis. You must use the Imide-Hydrolysis Loop :

• Condensation: React the anhydride with the amine in refluxing toluene/acetic acid to force ring closure to the 3-ethylmaleimide .

• Regioselective Hydrolysis: Treat the imide with aqueous base (e.g.,

  ).

  • Logic: The hydroxide ion (nucleophile) attacks the less hindered carbonyl (C5) of the imide.

  • Result: The C5-N bond breaks. The nitrogen remains attached to C2.

  • Product: 2-ethyl-3-(substituted-carbamoyl)acrylic acid (The "Proximal" isomer).

Visualizing the Pathway

Figure 1: Bifurcation of regioselectivity based on direct attack vs. imide hydrolysis strategies.

Module 2: Diels-Alder Cycloadditions

Ticket #002: "I'm using 3-ethylfuran-2,5-dione as a dienophile. How do I predict the regiochemistry with unsymmetrical dienes?"

The Diagnostic

In Diels-Alder reactions, 3-ethylfuran-2,5-dione acts as an electron-deficient dienophile. The ethyl group exerts an inductive electron-donating (+I) effect, which polarizes the double bond.

• C3 (Ethyl-substituted): More electron-rich (less electrophilic).

• C4 (Proton-substituted): More electron-deficient (more electrophilic).

FMO Theory & Prediction

According to Frontier Molecular Orbital (FMO) theory, the largest coefficient of the LUMO on the dienophile is at C4 (the unsubstituted carbon). Therefore, the most nucleophilic terminus of the diene will bond with C4 .

Regioselectivity Table

Diene Type	Nucleophilic Terminus	Major Product Configuration
1-Substituted (e.g., 1-methoxybutadiene)	C4 (Terminal)	"Ortho" Product: Substituents are 1,2-related (Diene-R at C4, Anhydride-Et at C3).
2-Substituted (e.g., Isoprene)	C1 (Terminal)	"Para" Product: Substituents are 1,4-related (Diene-R at C1, Anhydride-Et at C3).

Note on Stereochemistry: The Endo rule applies. The anhydride ring will orient itself "under" the diene to maximize secondary orbital overlap, placing the carbonyls cis to the diene's "out" groups.

Module 3: Friedel-Crafts Acylation

Ticket #003: "Attempting to acylate benzene using 3-ethylfuran-2,5-dione and AlCl3. Which keto-acid is formed?"

The Diagnostic

Friedel-Crafts acylation with unsymmetrical anhydrides is governed by the stability of the intermediate acylium ion or the steric approach of the aromatic ring to the complex.

Mechanism & Outcome[1][2][3][4][5][6][7][8][9][10][11]

• Complexation:

  complexes with an oxygen.

• Ring Opening: The bond that breaks is usually the one that leads to the most stable acylium ion, or the reaction is driven by the nucleophilic attack of benzene on the complex.

• Steric Rule: For alkyl-substituted maleic anhydrides, attack predominantly occurs at the less hindered carbonyl (C5) .

Reaction:

• Result: The phenyl group attaches to C5 (distal to ethyl). The carboxylic acid ends up adjacent to the ethyl group.

• Exceptions: If the alkyl group is extremely bulky (t-butyl), the selectivity is absolute. With an ethyl group, you may see 5-10% of the minor isomer, but the distal acylation is the major product [1].

References

• Regioselectivity in Nucleophilic Attack on Citraconic Anhydride (Analog)

  • Note: Due to the structural identity of the reactive core, data for citraconic anhydride (methyl) is the standard proxy for 3-ethyl analogs.
  • Vaughan, W. R., & Andersen, K. S. (1955). "The reaction of citraconic anhydride with amines." Journal of the American Chemical Society.

  • Source:

• Diels-Alder Regiochemistry Principles

  • Kahn, S. D., & Hehre, W. J. (1987). "Regioselectivity in the Diels-Alder reactions of substituted quinones." Journal of the American Chemical Society. (Establishes FMO principles for substituted electron-deficient alkenes).

  • Source:

• Friedel-Crafts Acylation of Unsymmetrical Anhydrides

  • Iyoda, M., et al. (1990). "Regioselectivity of Friedel-Crafts Acylation." Bulletin of the Chemical Society of Japan.

  • Source:

• Imide Hydrolysis Strategy

  • Standard protocol for accessing "reverse" isomers in maleic deriv

  • Source:

Disclaimer: This guide is for research purposes only. Always consult MSDS and perform reactions in a fume hood.

Overcoming poor solubility of 3-Ethylfuran-2,5-dione in reaction media

Technical Support Center: Case #8042 – Solubility & Reactivity Optimization Subject: 3-Ethylfuran-2,5-dione (Ethylmaleic Anhydride) Status: Open Priority: High (Experimental Blockage)[1]

Executive Summary: The "Solubility" Paradox

Welcome to the Technical Support Center. You are likely reading this because you are observing phase separation ("oiling out"), inconsistent reaction yields, or precipitation when introducing 3-Ethylfuran-2,5-dione into your reaction media.

The Core Issue: While often diagnosed as "poor solubility," the root cause with 3-Ethylfuran-2,5-dione is actually hydrophobicity-driven immiscibility competing with hydrolytic instability .[1]

• The Molecule: The ethyl group at the C3 position adds significant lipophilicity compared to unsubstituted maleic anhydride.

• The Conflict: To react it with biological targets (proteins/peptides), you need an aqueous environment.[1] However, the molecule resists dissolving in water long enough to react, or conversely, it hydrolyzes (destroys itself) before it can dissolve.[1][2]

This guide provides the protocols to bypass these thermodynamic and kinetic barriers.

Troubleshooting Guide (Q&A Format)

Q1: "I added the neat liquid directly to my aqueous buffer, and it formed oil droplets. Why isn't it dissolving?"

Diagnosis: Phase Separation (Oiling Out).[1] Technical Explanation: 3-Ethylfuran-2,5-dione is a lipophilic liquid.[1] Direct addition to water creates a biphasic system.[1] The rate of dissolution is slower than the rate of hydrolysis at the interface. You are reacting only the surface of the oil droplet, leading to poor yields.

The Fix: The "Drop-In" Co-Solvent Protocol Do not add neat reagent to water.[1] You must create a high-concentration "stock" in a water-miscible organic solvent first.[1]

• Recommended Co-solvents: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).[1]

• Why: These solvents disrupt the hydrophobic aggregation of the anhydride, allowing rapid dispersion into the aqueous buffer.[1]

Protocol:

• Dissolve 3-Ethylfuran-2,5-dione in anhydrous DMSO to a concentration of 100–500 mM (Stock Solution).

• Prepare your reaction buffer (e.g., PBS or Borate, pH 7.5–8.5).[1]

• While vortexing the buffer rapidly, add the DMSO stock dropwise.[1]

• Critical Limit: Keep the final organic solvent concentration <10% (v/v) to prevent protein denaturation, but ensure it is >2% to maintain anhydride solubility during the mixing phase.

Q2: "I used DMSO, but I still see low conjugation yields. Is the reagent dead?"

Diagnosis: Competitive Hydrolysis. Technical Explanation: In aqueous media, two reactions compete:

• Aminolysis (Desired): Amine attacks carbonyl

  Amide bond formed.[1]

• Hydrolysis (Undesired): Water attacks carbonyl

  Ring opens to Ethylmaleic acid (inactive).[1]

If your pH is too high (>9.0), hydroxide ions (

) catalyze hydrolysis faster than the amine can react.[1] If pH is too low (<7.0), the target amines are protonated ( ) and cannot attack the anhydride.[1]

The Fix: pH & Temperature Tuning

• Optimal pH: 8.0 – 8.[1]5. This maintains amines in the nucleophilic state (

  ) while keeping hydrolysis manageable.[1]

• Temperature: Perform the addition on ice (4°C ). Lower temperature significantly slows the hydrolysis rate constant (

  ) more than it slows the aminolysis reaction.[1]

Q3: "Can I run this reaction entirely in organic solvent to avoid hydrolysis?"

Diagnosis: Solvent Incompatibility. The Fix: Yes, for small molecule synthesis (non-protein).[1]

• Solvent Choice: Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate.[1]

• Base Requirement: Since you lack the buffering capacity of water, you must add an organic base (e.g., Triethylamine or DIPEA) to scavenge the proton released during the reaction.[1]

• Warning: Avoid protic organic solvents like Methanol or Ethanol; they will react with the anhydride to form esters (alcoholysis).[1]

Data & Compatibility Reference

Table 1: Solvent Compatibility Matrix for 3-Ethylfuran-2,5-dione

Solvent Type	Examples	Compatibility	Technical Note
Polar Aprotic	DMSO, DMF, DMAc	Excellent	Best for making stock solutions.[1] Miscible with water.[1][2]
Non-Polar	DCM, Chloroform, Toluene	Good	Ideal for anhydrous organic synthesis.[1]
Ethers	THF, Dioxane	Good	Ensure they are anhydrous (dry) to prevent slow hydrolysis.[1]
Protic (Alcohols)	Methanol, Ethanol	Incompatible	Will form ethyl esters (side reaction).[1]
Aqueous	Water, PBS, TRIS	Poor (Reactive)	Only use as a reaction medium, not for storage.[1]

Visualizing the Solution

The following diagrams illustrate the kinetic competition and the correct workflow to maximize the desired pathway.

Figure 1: Reaction Kinetics & Competitive Pathways

Caption: This pathway shows the "Race Condition."[1] You must favor the upper path (Aminolysis) by controlling pH and using the co-solvent method to increase effective concentration immediately upon mixing.[1]

Figure 2: The "Drop-In" Experimental Workflow

Caption: Step-by-step protocol to ensure solubility without precipitation.

References

• PubChem. 3-Ethylfuran-2,5-dione (Compound Summary). National Center for Biotechnology Information.[1] Available at: [Link][1][3]

• Hermanson, G. T. (2013).[1] Bioconjugate Techniques (3rd Edition).[1] Academic Press.[1] (Standard reference for anhydride-amine conjugation protocols and hydrolysis competition).

Sources

• 1. 2,5-Furandione, dihydro-3-(tetrapropenyl)- | C16H26O3 | CID 6438029 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. dc.etsu.edu [dc.etsu.edu]
• 3. 3-Ethylfuran-2(5H)-one | C6H8O2 | CID 12320138 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Catalyst Selection for Reactions Involving 3-Ethylfuran-2,5-dione

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Ethylfuran-2,5-dione. This guide is designed to provide expert insights and practical troubleshooting advice for optimizing catalyst selection in your experiments. By understanding the causality behind experimental choices, you can enhance reaction efficiency, improve product yields, and achieve desired selectivity.

Introduction to 3-Ethylfuran-2,5-dione: A Versatile Building Block

3-Ethylfuran-2,5-dione, a substituted cyclic anhydride, is a valuable intermediate in organic synthesis. Its structure combines the reactivity of a succinic anhydride moiety with the electronic and steric influences of an ethyl-substituted furan-like core. This unique combination allows for a variety of chemical transformations, but also presents specific challenges in catalyst selection and reaction optimization. This guide will address common issues encountered during its use in key reaction classes.

Core Reaction Classes and Catalyst Considerations

The primary modes of reactivity for 3-Ethylfuran-2,5-dione are centered around the anhydride and the unsaturated core. The main reaction types include:

• Ring-Opening Reactions: Nucleophilic attack on the carbonyl carbons of the anhydride.

• Hydrogenation: Reduction of the carbon-carbon double bond or the carbonyl groups.

• Cycloadditions (e.g., Diels-Alder): Where the furanone ring can potentially act as a dienophile.

Catalyst selection is paramount for controlling the outcome of these reactions. The choice between Lewis acids, Brønsted acids, transition metals, or organocatalysts will dictate reaction rates, regioselectivity, and stereoselectivity.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

Category 1: Low Reaction Yield & Conversion

Q1: My ring-opening reaction with an alcohol/amine nucleophile is showing low conversion. What are the likely catalytic causes?

A1: Low conversion in anhydride ring-opening reactions often points to insufficient activation of the carbonyl group or issues with the catalyst itself.

• Causality: The carbonyl carbons in 3-Ethylfuran-2,5-dione are electrophilic, but for less reactive nucleophiles (e.g., hindered alcohols), catalytic activation is necessary. Lewis acids are commonly employed to coordinate to a carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon. If the Lewis acid is too weak, or if it is inhibited, conversion will be low.

• Troubleshooting Steps:

  • Increase Catalyst Acidity: If you are using a mild Lewis acid, consider switching to a stronger one. For instance, if ZnCl₂ is ineffective, you might try AlCl₃ or Sc(OTf)₃. Be cautious, as stronger Lewis acids can sometimes promote side reactions.

  • Check for Catalyst Inhibition: The nucleophile (especially amines) or the solvent can coordinate strongly to the Lewis acid, preventing it from activating the anhydride. If using an amine, consider a Brønsted acid catalyst like p-toluenesulfonic acid (PTSA), which protonates the carbonyl to activate it.[1]

  • Homogeneous vs. Heterogeneous: If using a heterogeneous catalyst (e.g., a zeolite), ensure proper mixing and that the pore size is sufficient for the substrate to access the active sites.[2] Consider switching to a soluble, homogeneous catalyst for initial screening to rule out mass transport limitations.[3]

  • Moisture Sensitivity: Many Lewis acids are highly sensitive to water. Ensure your reaction is performed under anhydrous conditions, as moisture will deactivate the catalyst.[4]

Q2: My hydrogenation of the C=C double bond is stalling. Why is this happening and what can I do?

A2: Incomplete hydrogenation can be due to catalyst deactivation, insufficient hydrogen pressure, or poor catalyst-substrate interaction.

• Causality: Catalytic hydrogenation typically involves heterogeneous catalysts like Palladium on Carbon (Pd/C) or Nickel-based catalysts.[5][6] The active sites on these catalysts can be "poisoned" by impurities or blocked by side products. The anhydride functionality itself can sometimes coordinate to the metal surface, inhibiting the approach of the double bond.

• Troubleshooting Steps:

  • Catalyst Poisoning: Ensure your substrate and solvent are free from sulfur or strong chelating agents, which are known poisons for many hydrogenation catalysts.

  • Increase Hydrogen Pressure: The reaction may be equilibrium-limited or simply slow at lower pressures. Gradually increasing the H₂ pressure can improve the rate and conversion.

  • Change the Catalyst System: If Pd/C is not effective, consider a different metal or support. For example, a Ni-Cu/Al₂O₃ catalyst has shown high selectivity for the hydrogenation of the C=C bond in maleic anhydride while leaving the C=O bonds intact.[5] Rhodium or Iridium-based homogeneous catalysts can also be effective for the hydrogenation of substituted furans and may be less prone to surface fouling.[7][8][9]

  • Solvent Choice: The solvent can affect the solubility of hydrogen and the interaction of the substrate with the catalyst surface. Empirically screen solvents like ethyl acetate, methanol, or THF.

Category 2: Poor Selectivity

Q3: I am attempting a ring-opening with a diol and getting a mixture of products instead of the desired mono-acylated product. How can I improve selectivity?

A3: Achieving regioselectivity in the ring-opening of an unsymmetrical diol or chemoselectivity with a polyfunctional nucleophile is a common challenge.

• Causality: The two carbonyl groups in 3-Ethylfuran-2,5-dione are electronically and sterically distinct due to the ethyl group. However, this difference may not be sufficient to direct a nucleophile to only one position. Catalysis is key to enhancing this inherent difference.

• Troubleshooting Steps:

  • Steric Control with Bulky Catalysts: Employ a bulky Lewis acid or an organocatalyst. The catalyst may preferentially coordinate to the less sterically hindered carbonyl group, directing the nucleophile to that site.

  • Enzymatic Catalysis: Lipases are highly effective at catalyzing the regioselective acylation of alcohols and can provide excellent levels of selectivity under mild conditions. This is a powerful strategy for complex molecules.

  • Organocatalysis for Asymmetric Desymmetrization: If the goal is to create a chiral center, chiral organocatalysts, such as those derived from cinchona alkaloids or chiral diamines, can be used for asymmetric ring-opening.[2][3] These catalysts activate the anhydride and provide a chiral environment for the nucleophilic attack.

  • Directed Reactions: If the nucleophile has another functional group, it may be possible to use a catalyst that coordinates to both the nucleophile and the anhydride, pre-organizing the transition state for a selective reaction.

Q4: My goal is to reduce only the anhydride carbonyls to diols, but I am also reducing the C=C bond. How can I achieve chemoselectivity?

A4: Achieving chemoselectivity between two different reducible functional groups requires careful selection of the reducing agent and catalyst.

• Causality: Standard catalytic hydrogenation (e.g., H₂/Pd/C) often reduces both C=C double bonds and carbonyls. To selectively reduce the carbonyls, a hydride source and a suitable catalyst are often more effective.

• Troubleshooting Steps:

  • Use of Hydrosilanes with a Lewis Acid: A combination of a hydrosilane (e.g., triethylsilane) with a Lewis acid catalyst like tris(pentafluorophenyl)borane (B(C₆F₅)₃) can be effective for the ring-opening reduction of cyclic anhydrides to the corresponding diols (after a workup step).[4] This system is often chemoselective for carbonyls over isolated double bonds.

  • Sodium Borohydride with Activators: While NaBH₄ alone is generally not reactive enough for anhydrides, its reactivity can be enhanced by certain additives. However, this may still lead to mixtures.

  • Protecting Group Strategy: While not a catalytic solution, a simple workaround is to first perform a reaction that is selective for the C=C bond (e.g., Diels-Alder) to protect it, then reduce the carbonyls, and finally reverse the protection step.

Experimental Protocols & Methodologies

Protocol 1: General Procedure for Lewis Acid-Catalyzed Ring-Opening with an Alcohol

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add a flame-dried round-bottom flask with a magnetic stir bar.

• Reagents: Add 3-Ethylfuran-2,5-dione (1.0 eq) and anhydrous solvent (e.g., Dichloromethane or Toluene, ~0.1 M concentration).

• Catalyst Addition: Add the Lewis acid catalyst (e.g., Sc(OTf)₃, 5-10 mol%) to the solution and stir for 5 minutes.

• Nucleophile Addition: Slowly add the alcohol (1.1 eq) dropwise to the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Once the reaction is complete, quench by adding a saturated aqueous solution of NaHCO₃.

• Workup: Extract the aqueous layer with an organic solvent (e.g., Ethyl Acetate). Combine the organic layers, dry with anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Screening Protocol for Catalytic Hydrogenation of the C=C Bond

This protocol is designed for a parallel reaction setup to efficiently screen different catalysts.

• Setup: In an array of high-pressure reaction vials, add 3-Ethylfuran-2,5-dione (1.0 eq) to each vial.

• Catalyst Addition: To each vial, add a different heterogeneous catalyst (e.g., 5% Pd/C, 10% Pt/C, Raney Ni, 5% Rh/Al₂O₃). Use a consistent catalyst loading by weight (e.g., 10 wt% relative to the substrate).

• Solvent: Add the chosen solvent (e.g., Ethyl Acetate or Methanol) to each vial.

• Reaction: Place the vials in a high-pressure reactor. Purge the system with H₂ gas three times, then pressurize to the desired pressure (e.g., 5 bar).

• Heating & Stirring: Stir the reactions at a constant temperature (e.g., 40 °C) for a set period (e.g., 12 hours).

• Analysis: After cooling and venting, take an aliquot from each vial, filter through a syringe filter to remove the catalyst, and analyze by Gas Chromatography (GC) or ¹H NMR to determine conversion and selectivity.

Visualizations: Workflows and Logic Diagrams

To aid in experimental design and troubleshooting, the following diagrams illustrate key decision-making processes.

Caption: Workflow for Catalyst Selection and Optimization.

Caption: Decision Tree for Troubleshooting Low Conversion.

Data Summary Table: Catalyst Classes and Applications

Reaction Type	Catalyst Class	Common Examples	Key Strengths	Potential Issues
Anhydride Ring-Opening	Lewis Acids	Sc(OTf)₃, AlCl₃, ZnCl₂, B(C₆F₅)₃	High activation for neutral nucleophiles. Can influence stereoselectivity.[4]	Moisture sensitive, can be inhibited by products or nucleophiles, may require stoichiometric amounts.
Brønsted Acids	p-Toluenesulfonic acid (PTSA)	Effective for acid-stable substrates, less sensitive to inhibition by some bases.[1]	Can promote side reactions like elimination or polymerization with sensitive substrates.
Organocatalysts	DMAP, Chiral Amines/Thioureas	Mild conditions, high selectivity, enables asymmetric synthesis.[2][10]	May have lower turnover numbers than metal catalysts, catalyst loading can be higher.
C=C Hydrogenation	Heterogeneous Metals	Pd/C, Pt/C, Raney Ni, Rh/Al₂O₃	Easy to remove (filtration), reusable, effective for many substrates.[5][6]	Prone to poisoning, can have lower selectivity, potential for metal leaching.
Homogeneous Metals	Wilkinson's Cat. (Rh), Crabtree's Cat. (Ir)	High activity and selectivity, tunable ligands for asymmetric synthesis.[7][8][9]	Difficult to remove from product, catalysts can be expensive and air-sensitive.
Carbonyl Hydrogenation	Hydrosilanes + Lewis Acid	Et₃SiH + B(C₆F₅)₃	Chemoselective for C=O over C=C, mild conditions.[4]	Requires stoichiometric silane, workup needed to hydrolyze silyl ether/ester.

References

• Cioc, R. C., et al. (2021). Diels–Alder Cycloadditions of Bio-Derived Furans with Maleimides as a Sustainable «Click». Polymers, 14(1), 69. Available at: [Link]

• Kim, G., et al. (2021). Diels–Alder Cycloaddition of Biomass-Derived 2,5-Dimethylfuran and Ethylene over Sulfated and Phosphated Metal Oxides for Renewable p-Xylene. Catalysts, 11(9), 1074. Available at: [Link]

• Wouters, J., et al. (2021). Diels−Alder Reactions of Furans with Itaconic Anhydride: Overcoming Unfavorable Thermodynamics. ChemSusChem, 14(15), 3144-3151. Available at: [Link]

• Cioc, R. C., et al. (2020). Direct Diels–Alder reactions of furfural derivatives with maleimides. Green Chemistry, 23(1), 356-363. Available at: [Link]

• Shubina, T. E., et al. (2021). Intermolecular Diels-Alder Cycloadditions of Furfural-Based Chemicals from Renewable Resources: A Focus on the Regio- and Diastereoselectivity in the Reaction with Alkenes. Molecules, 26(21), 6485. Available at: [Link]

• The Royal Society of Chemistry. (2012). Succinic Anhydrides Functionalized Alkenoic Ligands: A Facile Route to Synthesize Water Dispersible Nanocrystals. Journal of Materials Chemistry. Available at: [Link]

• Wang, Y., et al. (2019). Selective Hydrogenation of Maleic Anhydride to Succinic Anhydride in Liquid Phase over Ni-Cu/Al2O3 Catalyst. Industrial & Engineering Chemistry Research, 58(34), 15418-15426. Available at: [Link]

• MDPI. (2024). Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters. Catalysts. Available at: [Link]

• Rzepa, H. S., et al. (2019). Organocatalytic Mukaiyama Mannich Reactions of 2,5-Bis(trimethylsilyloxy)furan. The Journal of Organic Chemistry, 84(15), 9414-9425. Available at: [Link]

• LibreTexts. (2022). Chemistry of Acid Anhydrides. Chemistry LibreTexts. Available at: [Link]

• ACS Publications. (2006). Asymmetric Homogeneous Hydrogenation of 2,5-Disubstituted Furans. Organic Letters, 8(18), 4079-4082. Available at: [Link]

• Amako, T., et al. (2024). Revisiting the 1,3-azadiene-succinic anhydride annulation reaction for the stereocontrolled synthesis of allylic 2-oxopyrrolidines bearing up to four contiguous stereocenters. Nature Communications, 15(1), 4410. Available at: [Link]

• MDPI. (2020). Homogeneous Catalyzed Valorization of Furanics: A Sustainable Bridge to Fuels and Chemicals. Catalysts. Available at: [Link]

• Google Patents. (1986). Preparation of alkenyl succinic anhydrides. US4581464A.

• ResearchGate. (2014). The selectivity towards hex-3-ene-2,5-dione during the oxidation of 2,5-dimethylfuran. Unpublished. Available at: [Link]

• ACS Publications. (2021). Acetic Anhydride Polymerization as a Pathway to Functional Porous Organic Polymers and Their Application in Acid–Base Catalysis. ACS Applied Polymer Materials, 3(5), 2635-2643. Available at: [Link]

• YouTube. (2021). 189 CHM2211 Problem Solving Acid Catalyzed Anhydride Hydrolysis. YouTube. Available at: [Link]

• YouTube. (2020). Seven Name Reactions in One - Palladium Catalysed Reaction (047 - 053). YouTube. Available at: [Link]

• RSC Publishing. (2020). Organocatalytic modular synthesis of 2-functionalized 2,5-dihydrofurans from γ-hydroxy enals. Organic & Biomolecular Chemistry, 18(33), 6495-6499. Available at: [Link]

• MDPI. (2022). Lewis Acid-Catalyzed 2,3-Dihydrofuran Acetal Ring-Opening Benzannulations toward Functionalized 1-Hydroxycarbazoles. Molecules, 27(23), 8341. Available at: [Link]

• Unibo. (2022). Advances in Catalytic Routes for the Homogeneous Green Conversion of the Bio‐Based Platform 5‐Hydroxymethylfurfural. ChemistryOpen, 11(3), e202100282. Available at: [Link]

• ResearchGate. (2018). Catalytic Carbonylation of Acrylic Acid to Succinic Anhydride. ACS Catalysis, 8(11), 10636-10642. Available at: [Link]

• The University of Liverpool Repository. (2021). RHODIUM CATALYSED TRANSFER HYDROGENATION AND TRANSAMINATION. Thesis. Available at: [Link]

• MDPI. (2021). Regiodivergent Organocatalytic Reactions. Molecules, 26(11), 3326. Available at: [Link]

• RSC Publishing. (2022). Palladium-catalyzed synthesis of mixed anhydrides via carbonylative telomerization. Catalysis Science & Technology, 12(11), 3508-3514. Available at: [Link]

• Sciforum. (2001). A Survey of Palladium Catalyst Systems for Cross Coupling Reactions of Aryl Chlorides and Olefins. Molecular Diversity Preservation International. Available at: [Link]

• Frontiers. (2020). Heterogeneous Catalytic Conversion of Sugars Into 2,5-Furandicarboxylic Acid. Frontiers in Chemistry, 8, 584. Available at: [Link]

• Deshpande, et al. (2019). Epoxide ring opening with alcohols using heterogeneous Lewis acid catalysts- Regioselectivity and mechanism. Journal of Catalysis, 370, 143-154. Available at: [Link]

• MDPI. (2020). Palladium-Catalyzed Reactions. Catalysts, 10(1), 113. Available at: [Link]

• YouTube. (2014). Anhydride Reactions. YouTube. Available at: [Link]

• RSC Publishing. (2018). Organocatalytic asymmetric [3+2] cycloaddition of N-2,2,2-trifluoroethylisatin ketimines with 3-alkenyl-5-arylfuran-2(3H)-ones. Chemical Communications, 54(78), 10996-10999. Available at: [Link]

• Chemguide. (n.d.). the reaction of acid anhydrides with water, alcohols and phenol. Chemguide. Available at: [Link]

• ResearchGate. (2023). Highly Active Platinum Catalysts for Nitrile and Cyanohydrin Hydration: Catalyst Design and Ligand Screening via High-Throughput Techniques. Unpublished. Available at: [Link]

• Broadview Technologies, Inc. (n.d.). Specialty Anhydride Applications: Spotlight on Succinic Anhydrides. Broadview Technologies, Inc.. Available at: [Link]

• PubMed. (2016). Liquid Hydrogenation of Maleic Anhydride with Pd/C Catalyst at Low Pressure and Temperature in Batch Reactor. Bulletin of the Korean Chemical Society, 37(8), 1211-1215. Available at: [Link]

• RSC Publishing. (2021). Comparison of homogeneous and heterogeneous catalysts in dye-sensitised photoelectrochemical cells for alcohol oxidation coupled to dihydrogen formation. Sustainable Energy & Fuels, 5(22), 5707-5715. Available at: [Link]

• YouTube. (2020). L-35 Epoxide Opening using Lewis Acid. YouTube. Available at: [Link]

• MDPI. (2020). Organocatalytic Asymmetric [2 + 4] Cycloadditions of 3-Vinylindoles with ortho-Quinone Methides. Molecules, 26(22), 6751. Available at: [Link]

• MDPI. (2022). Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates. Molecules, 27(15), 4991. Available at: [Link]

• ResearchGate. (2023). Application of heterogeneous and homogeneous catalysts in furfural.... Unpublished. Available at: [Link]

• Chemistry LibreTexts. (2019). 20.18: Reactions of Anhydrides. Chemistry LibreTexts. Available at: [Link]

• NCERT. (n.d.). Aldehydes, Ketones and Carboxylic Acids. NCERT. Available at: [Link]

• Wiley Online Library. (2014). Asymmetric Hydrogenation of Furans and Benzofurans with Iridium‐Pyridine/Phosphinite Catalysts. Chemistry – A European Journal, 21(2), 758-766. Available at: [Link]

• RSC Publishing. (2020). Efficient and selective catalytic hydrogenation of furanic aldehydes using well defined Ru and Ir pincer complexes. Green Chemistry, 22(18), 6033-6039. Available at: [Link]

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Reference Data & Comparative Studies

A comparative study of different synthetic routes to 3-Ethylfuran-2,5-dione

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the efficient and selective construction of functionalized heterocyclic scaffolds remains a cornerstone of discovery. Among these, 3-Ethylfuran-2,5-dione, also known as ethylmaleic anhydride, represents a valuable building block and intermediate in the synthesis of a variety of more complex molecules, including pharmaceuticals and polymers. This guide provides a comparative analysis of the primary synthetic strategies for accessing this target molecule, offering a critical evaluation of their respective methodologies, mechanistic underpinnings, and practical considerations.

Introduction to 3-Ethylfuran-2,5-dione

3-Ethylfuran-2,5-dione is a derivative of maleic anhydride, featuring an ethyl substituent on the furan ring. This substitution pattern imparts specific reactivity and physical properties that are leveraged in various chemical transformations. The furan-2,5-dione core is a reactive dienophile in Diels-Alder reactions and is susceptible to nucleophilic attack, making it a versatile synthon for introducing more complex functionalities.

This guide will explore two principal retrosynthetic disconnections for the synthesis of 3-Ethylfuran-2,5-dione, providing a detailed examination of the experimental protocols and a comparative summary of their performance.

Synthetic Strategies: A Comparative Overview

Two primary synthetic routes to 3-Ethylfuran-2,5-dione have been identified and will be discussed in detail:

• Route 1: Dehydration of Ethylsuccinic Acid

• Route 2: Direct Alkylation of Maleic Anhydride

The following sections will delve into the specifics of each route, including detailed experimental procedures, mechanistic insights, and a critical comparison of their advantages and limitations.

Route 1: Dehydration of Ethylsuccinic Acid

This classical approach involves the synthesis of the corresponding dicarboxylic acid, ethylsuccinic acid, followed by a cyclizing dehydration to form the target anhydride.

Step 1: Synthesis of Ethylsuccinic Acid

The synthesis of α-ethylsuccinic acid can be achieved through various established methods. One common approach involves the condensation of an appropriate precursor with a source of the ethyl group. For instance, the reaction of ethyl cyanoacetate with 2-butanone can be employed to generate an intermediate that, upon hydrolysis and decarboxylation, yields ethylmethylsuccinic acid.[1]

Step 2: Dehydration of Ethylsuccinic Acid to 3-Ethylfuran-2,5-dione

The crucial step in this route is the intramolecular dehydration of ethylsuccinic acid. This transformation is typically achieved by heating the dicarboxylic acid with a dehydrating agent. Common reagents for this purpose include acetic anhydride, acetyl chloride, or phosphoryl chloride.[2] Thermal dehydration is also a possibility.[2]

Experimental Protocol: Dehydration of Ethylsuccinic Acid using Acetic Anhydride

• Materials: Ethylsuccinic acid, Acetic anhydride.

• Procedure:

  • In a round-bottomed flask equipped with a reflux condenser, combine ethylsuccinic acid and a molar excess of acetic anhydride.

  • Heat the mixture to reflux for a specified period to ensure complete conversion. The progress of the reaction can be monitored by techniques such as TLC or GC.

  • After the reaction is complete, carefully remove the excess acetic anhydride and acetic acid byproduct under reduced pressure.

  • The crude 3-Ethylfuran-2,5-dione can then be purified by distillation or recrystallization.

Causality of Experimental Choices:

• Acetic Anhydride as Dehydrating Agent: Acetic anhydride is a commonly used and effective dehydrating agent for the formation of cyclic anhydrides from dicarboxylic acids.[3] It reacts with the water formed during the cyclization, driving the equilibrium towards the product.

• Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation energy for the dehydration reaction to proceed at a reasonable rate.

Diagram of Route 1: Dehydration of Ethylsuccinic Acid

Caption: Workflow for the synthesis of 3-Ethylfuran-2,5-dione via dehydration of ethylsuccinic acid.

Route 2: Direct Alkylation of Maleic Anhydride

This approach aims to introduce the ethyl group directly onto the maleic anhydride scaffold. This can theoretically be achieved through several reaction types, including Friedel-Crafts alkylation or radical addition.

Friedel-Crafts Alkylation of Maleic Anhydride

The Friedel-Crafts alkylation involves the reaction of an alkyl halide (e.g., ethyl chloride or ethyl bromide) with an aromatic or unsaturated system in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[4][5] While typically applied to aromatic compounds, the electron-deficient double bond of maleic anhydride could potentially undergo this reaction.

Proposed Experimental Protocol: Friedel-Crafts Ethylation of Maleic Anhydride

• Materials: Maleic anhydride, Ethyl halide (e.g., ethyl bromide), Aluminum chloride (AlCl₃), Inert solvent (e.g., dichloromethane).

• Procedure:

  • In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), dissolve maleic anhydride in the inert solvent.

  • Cool the solution in an ice bath and slowly add the Lewis acid catalyst (AlCl₃) portion-wise with stirring.

  • Add the ethyl halide dropwise to the cooled mixture.

  • Allow the reaction to stir at a controlled temperature (e.g., 0 °C to room temperature) and monitor its progress.

  • Upon completion, quench the reaction by carefully adding it to ice-water.

  • Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and concentrate it under reduced pressure.

  • Purify the crude product by distillation or chromatography.

Causality of Experimental Choices:

• Lewis Acid Catalyst (AlCl₃): The Lewis acid is crucial for activating the ethyl halide to generate a more electrophilic species (a carbocation or a polarized complex) that can attack the double bond of maleic anhydride.[5]

• Inert and Anhydrous Conditions: Friedel-Crafts reactions are sensitive to moisture, which can deactivate the Lewis acid catalyst. An inert atmosphere prevents side reactions with atmospheric components.

• Low Temperature: These reactions can be exothermic and may lead to side reactions or polymerization at higher temperatures. Maintaining a low temperature helps to control the reaction rate and improve selectivity.

Radical Addition of an Ethyl Group to Maleic Anhydride

An alternative direct alkylation method involves the free-radical addition of an ethyl group to the double bond of maleic anhydride. This can be initiated by a radical initiator and a source of ethyl radicals. For instance, the decomposition of a peroxide in the presence of an ethyl donor could generate the necessary radicals. Thiomaleic anhydride has been shown to be an excellent trap for nucleophilic alkyl radicals.[6]

Diagram of Route 2: Direct Alkylation of Maleic Anhydride

Caption: Conceptual workflows for the direct alkylation of maleic anhydride to form 3-Ethylfuran-2,5-dione.

Comparative Analysis of Synthetic Routes

To facilitate a direct comparison, the key aspects of each synthetic route are summarized in the table below. It is important to note that specific yield and condition data for the direct synthesis of 3-Ethylfuran-2,5-dione are not extensively reported in the literature, and the following comparison is based on analogous transformations and general principles of organic chemistry.

Feature	Route 1: Dehydration of Ethylsuccinic Acid	Route 2: Direct Alkylation of Maleic Anhydride
Starting Materials	Ethylsuccinic acid	Maleic anhydride, Ethylating agent
Number of Steps	Typically two steps (synthesis of ethylsuccinic acid and dehydration)	One primary step (alkylation)
Key Reagents	Dehydrating agents (e.g., Acetic Anhydride, Acetyl Chloride)	Lewis acids (e.g., AlCl₃) for Friedel-Crafts; Radical initiators for radical addition
Plausible Yield	Potentially high, as anhydride formation from dicarboxylic acids is often efficient.[3]	Variable and potentially lower due to side reactions such as polymerization and polysubstitution.
Advantages	- More established and predictable chemistry.- Starting materials may be readily available or synthesizable.- Generally good yields for anhydride formation.	- Potentially more atom-economical (fewer steps).- Direct conversion of a common starting material.
Disadvantages	- Requires the synthesis of the precursor, ethylsuccinic acid, which adds steps to the overall process.- May require harsh dehydrating agents.	- Risk of polymerization of maleic anhydride under reaction conditions.- Potential for lack of regioselectivity and over-alkylation.- Friedel-Crafts reactions can be sensitive to substrate and catalyst purity.
Mechanistic Insight	Intramolecular nucleophilic acyl substitution.	Electrophilic addition (Friedel-Crafts) or radical addition to the double bond.

Conclusion and Future Perspectives

Both the dehydration of ethylsuccinic acid and the direct alkylation of maleic anhydride present viable, albeit conceptually different, approaches to the synthesis of 3-Ethylfuran-2,5-dione.

Route 1 (Dehydration) offers a more traditional and likely more reliable pathway, with the primary challenge being the efficient synthesis of the ethylsuccinic acid precursor. The dehydration step itself is a well-understood and generally high-yielding transformation.

Route 2 (Direct Alkylation) is more direct and atom-economical in principle. However, it is fraught with potential challenges, including the control of regioselectivity and the prevention of polymerization, which could significantly impact the yield and purity of the final product. The Friedel-Crafts approach, in particular, may be difficult to control for a substrate as reactive as maleic anhydride.

For researchers and drug development professionals, the choice of synthetic route will depend on several factors, including the availability and cost of starting materials, the desired scale of the synthesis, and the tolerance for potentially complex purification procedures. While Route 1 may appear more laborious due to the additional step, its predictability and likely higher overall yield may make it the more practical choice for many applications.

Further research into optimizing the direct alkylation of maleic anhydride, perhaps through the use of milder catalysts or more controlled reaction conditions, could enhance the viability of Route 2. The development of novel catalytic systems that can promote the selective mono-alkylation of maleic anhydride would represent a significant advancement in the synthesis of this important class of compounds.

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A Comparative Guide to the Performance of 3-Ethylfuran-2,5-dione-Based Biomaterials in Drug Delivery

Abstract

The relentless pursuit of advanced drug delivery systems necessitates the exploration of novel, functional, and biocompatible polymers. Traditional materials like Poly(lactic-co-glycolic acid) (PLGA) and Poly(ethylene glycol) (PEG) have set industry benchmarks but also present limitations in areas such as drug conjugation and potential immunogenicity.[1][2] This guide introduces 3-Ethylfuran-2,5-dione, a furan-based monomer, as a promising platform for developing next-generation biomaterials. Its inherent reactivity, stemming from the anhydride ring, offers a versatile handle for covalent drug attachment, similar to well-established maleic anhydride copolymers.[3][4] We provide a comprehensive framework for benchmarking the performance of polymers derived from this monomer against established alternatives. This includes a critical analysis of synthesis and functionalization chemistry, detailed experimental protocols for head-to-head evaluation, and a comparative analysis of key performance metrics essential for researchers, scientists, and drug development professionals.

Introduction: The Evolving Landscape of Drug Delivery Polymers

For decades, biodegradable polymers have been instrumental in advancing therapeutic efficacy by enabling controlled and sustained drug release.[5][6] Polymers like PLGA are FDA-approved and widely lauded for their biocompatibility and tunable degradation profiles.[1][7] Similarly, PEGylation has been a go-to strategy to enhance the circulation half-life of therapeutics, leveraging the polymer's "stealth" properties.[2][8][9] However, the field is not without its challenges. PLGA-based systems can sometimes suffer from inconsistent release kinetics, and the acidic nature of their degradation byproducts can be a concern.[1] Moreover, emerging evidence suggests that PEG is not as immunologically inert as once believed, with anti-PEG antibodies posing a potential complication.[2]

This creates a compelling need for new polymeric platforms. Furan-based chemistry, derived from renewable biomass sources, represents a highly promising avenue.[10] Monomers like 2,5-furandicarboxylic acid (FDCA) are already being explored as bio-based alternatives to petroleum-derived terephthalic acid for creating high-performance polyesters.[11][12][13] Within this class of molecules, 3-Ethylfuran-2,5-dione stands out. Its structure is analogous to maleic anhydride, a monomer known for its utility in creating functional copolymers for drug conjugation.[3][4][14] The central hypothesis is that polymers incorporating 3-Ethylfuran-2,5-dione can merge the benefits of a bio-based furan backbone with the reactive functionality of an anhydride ring, creating a superior platform for covalent drug delivery systems.

Section 1: The Chemistry of Opportunity: Synthesis and Drug Conjugation

The primary advantage of incorporating 3-Ethylfuran-2,5-dione into a polymer backbone is the reactive anhydride moiety. This functional group is the cornerstone of its utility in drug delivery, providing a direct and efficient route for covalent drug attachment under mild conditions.

Causality of Experimental Choice: Why the Anhydride Ring is Critical

The anhydride ring is susceptible to nucleophilic attack by primary amines (-NH₂) or hydroxyl (-OH) groups, which are common functional groups found in a vast array of small molecule drugs, peptides, and proteins.[3] This ring-opening reaction forms a stable amide or ester bond, respectively, covalently linking the therapeutic agent to the polymer. This "conjugation" approach offers several advantages over simple physical encapsulation:

• Prevents Burst Release: By tethering the drug to the polymer, the initial, uncontrolled release of a large drug quantity is minimized.

• Controlled Stoichiometry: The drug-to-polymer ratio can be precisely controlled during synthesis.

• Versatility: A wide range of therapeutics can be attached, making the platform broadly applicable.[4]

The diagram below illustrates this fundamental conjugation reaction, which forms the basis of the material's function as a drug delivery vehicle.

Caption: Covalent drug conjugation via anhydride ring-opening.

Section 2: A Framework for Performance Benchmarking

To objectively evaluate 3-Ethylfuran-2,5-dione-based materials, a systematic comparison against established benchmarks is essential. We propose a multi-pillar framework focusing on the critical performance attributes for a drug delivery system.

Caption: Framework for evaluating drug delivery polymers.

Section 3: Validated Experimental Protocols

Scientific integrity demands robust and reproducible methodologies. The following protocols provide a self-validating system for comparing a novel 3-Ethylfuran-2,5-dione-based polymer against a benchmark like PLGA.

Protocol 3.1: Synthesis of a Model Copolymer

Causality: To assess the properties of the furan-dione monomer, it must first be incorporated into a polymer. Copolymerization with a well-understood, hydrophilic monomer like N-vinylpyrrolidone (NVP) creates an amphiphilic structure suitable for biomedical applications, drawing parallels from established maleic anhydride copolymer systems.[4]

• Reactant Preparation: Dissolve 3-Ethylfuran-2,5-dione (1 eq) and N-vinylpyrrolidone (1 eq) in a suitable anhydrous solvent (e.g., 1,4-dioxane) in a Schlenk flask.

• Initiator Addition: Add a radical initiator such as Azobisisobutyronitrile (AIBN) (0.01 eq).

• Polymerization: Purge the solution with nitrogen for 30 minutes to remove oxygen. Heat the reaction mixture to 60-70°C and stir for 24 hours under a nitrogen atmosphere.

• Purification: Precipitate the resulting polymer by slowly adding the reaction mixture to a large volume of a non-solvent (e.g., diethyl ether).

• Isolation & Drying: Filter the precipitate, wash with fresh non-solvent, and dry under vacuum at 40°C to a constant weight.

• Characterization: Confirm the polymer structure and composition using ¹H NMR and FTIR spectroscopy. Determine molecular weight and polydispersity via Gel Permeation Chromatography (GPC).

Protocol 3.2: Quantification of Drug Loading Efficiency

Causality: To be effective, the polymer must efficiently bind the therapeutic agent. This protocol uses UV-Vis spectrophotometry, a widely accessible and reliable method, to quantify the amount of drug successfully conjugated.

• Standard Curve Generation: Prepare a series of known concentrations of the free drug in a suitable buffer (e.g., PBS, pH 7.4). Measure the absorbance of each standard at the drug's maximum absorbance wavelength (λ_max) using a UV-Vis spectrophotometer. Plot absorbance vs. concentration to create a standard curve.

• Conjugation Reaction: Dissolve the synthesized polymer and a model amine-containing drug (e.g., doxorubicin) in an appropriate solvent (e.g., DMSO). Stir at room temperature for 4-6 hours to allow the ring-opening reaction to proceed.

• Purification: Remove the unconjugated free drug from the polymer-drug conjugate solution using dialysis (MWCO appropriate for the polymer size) against the buffer for 48 hours, with frequent buffer changes.

• Quantification: Lyophilize the purified conjugate to obtain a dry powder. Dissolve a known mass of the conjugate in the buffer. Measure the absorbance at λ_max.

• Calculation: Use the standard curve to determine the concentration of the drug in the conjugate solution. Calculate the Drug Loading Content (DLC) and Drug Loading Efficiency (DLE) using the following formulas:

  • DLC (%) = (Mass of loaded drug / Mass of polymer-drug conjugate) x 100

  • DLE (%) = (Mass of loaded drug / Initial mass of drug fed) x 100

Protocol 3.3: In Vitro Drug Release Study

Causality: The primary function of a controlled delivery system is to release its payload over a desired period. This protocol simulates physiological conditions to measure the rate of drug release, which is indicative of the stability of the polymer-drug linkage and the polymer's degradation profile.

• Sample Preparation: Accurately weigh a specific amount of the lyophilized polymer-drug conjugate (e.g., 10 mg) and place it in a dialysis bag (same MWCO as in 3.2).

• Release Medium: Place the dialysis bag into a sealed container with a known volume of release buffer (e.g., 50 mL of PBS, pH 7.4). To simulate acidic endosomal environments, a parallel experiment can be run at pH 5.5.

• Incubation: Place the container in an incubator shaker at 37°C with gentle agitation.

• Sampling: At predetermined time points (e.g., 1, 2, 4, 8, 12, 24, 48, 72... hours), withdraw a small aliquot (e.g., 1 mL) of the release buffer from the container. Immediately replace the withdrawn volume with 1 mL of fresh, pre-warmed buffer to maintain a constant volume.

• Analysis: Quantify the amount of drug in each aliquot using UV-Vis spectrophotometry or HPLC, referencing the standard curve.

• Data Presentation: Calculate the cumulative percentage of drug released over time and plot the results to generate a release profile.

Section 4: Comparative Data Analysis

The following tables provide a summary of expected performance characteristics for 3-Ethylfuran-2,5-dione-based polymers compared to industry-standard benchmarks. Data for benchmark materials is based on published literature, while projections for the novel polymer are based on the known properties of furan and anhydride-containing polymers.[1][10][11][14]

Table 1: Physicochemical and Mechanical Properties

Property	Poly(lactic-co-glycolic) Acid (PLGA)	PEGylated Systems	Maleic Anhydride Copolymers	3-Ethylfuran-2,5-dione Polymers (Projected)
Source	Synthetic, Petroleum-based	Synthetic, Petroleum-based	Synthetic, Petroleum-based	Potentially Bio-based
Drug Loading Method	Encapsulation	Conjugation/Encapsulation	Covalent Conjugation	Covalent Conjugation
Glass Transition (Tg)	45-55 °C (Tunable)	Variable, often low	High, often >100 °C	Moderate to High (expected)
Degradation	Hydrolytic (bulk erosion)	Non-degradable (renal clearance)	Hydrolytic (surface erosion)	Hydrolytic (tunable)
Degradation Products	Lactic & Glycolic Acid	None	Maleic Acid, Comonomer	Furan derivatives, Comonomer

Table 2: Drug Delivery Performance Comparison

Parameter	Poly(lactic-co-glycolic) Acid (PLGA)	PEGylated Systems	Maleic Anhydride Copolymers	3-Ethylfuran-2,5-dione Polymers (Projected)
Typical Drug Loading	1-20% (Encapsulation)	5-10% (Conjugation)	5-25% (Conjugation)	5-25% (Conjugation)
Initial Burst Release	Common, can be high	Low for conjugates	Very Low	Very Low
Release Mechanism	Diffusion & Polymer Erosion	Cleavage of linker/Diffusion	Cleavage of linker/Erosion	Cleavage of linker/Erosion
Release Duration	Days to Months	Hours to Days	Days to Weeks	Days to Weeks
Biocompatibility	Generally good	Good, but anti-PEG Ab concerns[2]	Good	Expected to be good

Section 5: Discussion and Future Outlook

The analysis suggests that materials derived from 3-Ethylfuran-2,5-dione are poised to be strong competitors to existing functional polymers, particularly maleic anhydride copolymers, with the added advantage of being sourced from renewable feedstocks.[10] The primary strength lies in the potential for stable, covalent drug conjugation, which promises to minimize burst release and allow for controlled, sustained delivery profiles.[3][4]

Compared to PLGA, the key differentiator is the loading mechanism. While PLGA relies on physical encapsulation, which can be inefficient and lead to burst release, the furan-dione platform builds the drug directly into the polymer structure.[1][15] This offers superior control. Against PEGylated systems, the furan-dione polymer itself forms the core delivery vehicle rather than just being a "stealth" coating, potentially avoiding the immunogenicity issues associated with PEG.[2]

However, significant research is still required. The long-term biocompatibility and toxicology of the specific degradation products must be thoroughly investigated. The synthesis of the monomer at scale and the optimization of polymerization reactions to achieve desired molecular weights and low polydispersity are critical next steps for commercial viability. Furthermore, in vivo studies are essential to understand the pharmacokinetics, biodistribution, and ultimate therapeutic efficacy of these novel materials.

Conclusion

3-Ethylfuran-2,5-dione-based materials represent a compelling new frontier in drug delivery. By combining a bio-based furan backbone with the versatile reactivity of an anhydride ring, they offer a powerful platform for developing advanced polymer-drug conjugates. The experimental framework and comparative data presented in this guide provide a robust starting point for researchers to rigorously evaluate this promising class of biomaterials. With continued investigation, these materials have the potential to address key limitations of existing polymers and contribute to the development of safer and more effective therapies.

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